rac 4-Azido Deprenyl

• CAS: 1216800-93-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism and Application of rac 4-Azido Deprenyl as a Photoaffinity Probe for Monoamine Oxidase B

This guide provides a comprehensive technical overview of racemic 4-Azido Deprenyl, a specialized derivative of the well-established monoamine oxidase B (MAO-B) inhibitor, Deprenyl (Selegiline). We will delve into its theoretical dual-mechanism of action, positioning it as a potent research tool for elucidating the structural and functional intricacies of MAO-B. This document is intended for researchers, scientists, and drug development professionals engaged in neuropharmacology and enzyme chemistry.

Introduction: The Rationale for 4-Azido Deprenyl

Deprenyl, specifically the R-(-)-enantiomer (Selegiline), is a cornerstone in the study of neurodegenerative diseases, primarily for its selective and irreversible inhibition of MAO-B.[1][2] MAO-B is a critical enzyme in the central nervous system responsible for the degradation of neurotransmitters like dopamine.[3][4] Its inhibition can lead to increased dopamine levels, which is beneficial in conditions such as Parkinson's disease.[5][6]

The parent compound, Deprenyl, is classified as a "suicide inhibitor".[7] It acts as a substrate for MAO-B, and during its enzymatic processing, it forms a reactive intermediate that covalently binds to the enzyme's flavin adenine dinucleotide (FAD) cofactor, leading to irreversible inactivation.[7] While the kinetics and selectivity of Deprenyl are well-documented, a deeper understanding of the precise binding interactions within the active site can pave the way for the design of next-generation inhibitors.

This is where photoaffinity labeling, a powerful technique for identifying and characterizing ligand-binding sites, becomes invaluable.[8] By incorporating a photo-reactive moiety, such as an aryl azide, onto the Deprenyl scaffold, we create rac 4-Azido Deprenyl. This molecular probe is designed to first bind to the MAO-B active site with high affinity, similar to its parent compound. Upon photoactivation with UV light, the azido group converts into a highly reactive nitrene intermediate, which can form a covalent bond with nearby amino acid residues. This process allows for the permanent "tagging" of the binding site for subsequent analysis.

The Dual Mechanism of Action of rac 4-Azido Deprenyl

The proposed mechanism of action for rac 4-Azido Deprenyl is twofold, combining the established pharmacology of Deprenyl with the principles of photoaffinity labeling.

Reversible and Irreversible Inhibition in the Absence of Light

In the dark, rac 4-Azido Deprenyl is expected to behave as a potent inhibitor of MAO-B. The initial interaction is a reversible, competitive binding to the active site. Following this, similar to Deprenyl, the propargyl group of the molecule can undergo enzyme-activated irreversible inhibition, forming a covalent adduct with the FAD cofactor.[7] The azido modification on the phenyl ring is not expected to significantly interfere with this primary inhibitory mechanism, although it may subtly alter the binding affinity.

Photo-activated Covalent Modification

The defining feature of rac 4-Azido Deprenyl is its ability to act as a photoaffinity label. The aryl azide group is relatively stable and non-reactive in the dark. However, upon irradiation with UV light of a specific wavelength, it undergoes photolysis to form a highly reactive nitrene species.[8] This nitrene can then rapidly and non-selectively insert into C-H, N-H, or O-H bonds of nearby amino acid residues within the enzyme's active site, forming a stable covalent bond. This light-dependent covalent modification leads to irreversible inactivation of the enzyme.

The following diagram illustrates the proposed dual mechanism of action:

Dual mechanism of rac 4-Azido Deprenyl on MAO-B.

Comparative Inhibitory Activities of Related Compounds

While specific data for rac 4-Azido Deprenyl is not publicly available, we can draw comparisons from related MAO inhibitors.

Compound	Target	Inhibition Type	Ki (in dark)	Notes
(-)-Deprenyl (Selegiline)	MAO-B	Irreversible (Suicide)	-	Highly selective for MAO-B.[1][7]
4-Fluoro-3-nitrophenyl azide (FNPA)	MAO-B	Competitive	2.8 µM	Also acts as a photoaffinity label.
4-Fluoro-3-nitrophenyl azide (FNPA)	MAO-A	Competitive	10 µM	Less potent for MAO-A.

Experimental Protocol for Photoaffinity Labeling of MAO-B

The following is a generalized workflow for utilizing rac 4-Azido Deprenyl to identify the binding site on MAO-B.

Step 1: Enzyme Preparation and Inhibition Assay (Dark Conditions)

• Enzyme Source: Purified MAO-B from a suitable source (e.g., bovine liver, human recombinant).

• Inhibition Assay:

  • Incubate varying concentrations of rac 4-Azido Deprenyl with MAO-B in the dark.

  • Measure the enzyme activity using a standard substrate (e.g., phenylethylamine).

  • Determine the inhibitory constant (Ki) through kinetic analysis (e.g., Dixon plot).

  • Rationale: This step confirms the baseline inhibitory activity of the probe and establishes the optimal concentration for subsequent labeling experiments.

Step 2: Photo-inactivation and Labeling

• Incubation: Incubate MAO-B with a concentration of rac 4-Azido Deprenyl several-fold higher than its Ki.

• Control Groups:

  • No Probe: MAO-B alone.

  • Probe, No UV: MAO-B with rac 4-Azido Deprenyl, kept in the dark.

  • Competition: MAO-B with rac 4-Azido Deprenyl and a high concentration of a known MAO-B substrate or inhibitor (e.g., Selegiline) to demonstrate specific binding.

• Photo-irradiation: Expose the samples to a UV light source (e.g., 254 nm or as determined by the absorbance spectrum of the azido compound) for a defined period.

• Post-irradiation Analysis:

  • Measure the remaining MAO-B activity in all samples. A significant decrease in activity in the UV-exposed sample compared to controls indicates successful photo-inactivation.

  • Rationale: This step confirms that the inactivation is light-dependent and occurs at the active site (as shown by the competition experiment).

Step 3: Identification of the Labeled Peptide

• SDS-PAGE: Separate the proteins from the labeling experiment using SDS-polyacrylamide gel electrophoresis. If a radiolabeled version of rac 4-Azido Deprenyl is used, the labeled MAO-B can be visualized by autoradiography.

• Proteolytic Digestion: Excise the labeled protein band and subject it to enzymatic digestion (e.g., with trypsin and/or chymotrypsin).

• Peptide Separation: Separate the resulting peptides using high-performance liquid chromatography (HPLC).

• Mass Spectrometry: Analyze the peptide fragments by mass spectrometry (e.g., LC-MS/MS) to identify the peptide(s) covalently modified by rac 4-Azido Deprenyl.

• Sequence Analysis: Determine the exact amino acid residue(s) that are modified.

  • Rationale: This is the ultimate goal of the experiment – to pinpoint the specific location of the covalent attachment and thus map the binding site.

The following diagram outlines the experimental workflow:

Workflow for photoaffinity labeling of MAO-B.

Conclusion and Future Perspectives

rac 4-Azido Deprenyl represents a sophisticated chemical tool for the detailed investigation of MAO-B. Its proposed dual mechanism of action allows for both the characterization of its inhibitory potential and the precise mapping of its binding site through photoaffinity labeling. The insights gained from such studies can be instrumental in the structure-based design of novel, highly selective, and potent MAO-B inhibitors for the treatment of neurodegenerative disorders. Further research into the synthesis and experimental validation of rac 4-Azido Deprenyl is warranted to fully realize its potential as a powerful probe in neuropharmacology.

References

• Shih, J. C., & Chen, K. (1986). Photoaffinity Labeling of Beef Liver Monoamine oxidase-B by 4-fluoro-3-nitrophenyl Azide. Journal of Neurochemistry, 47(3), 856-863.
• Chen, K., & Shih, J. C. (1985). 4-Fluoro-3-nitrophenyl azide, a selective photoaffinity label for type B monoamine oxidase. Biochemical Pharmacology, 34(6), 781-788.
• Magyar, K. (2004). Pharmacological aspects of (-)-deprenyl. Current Medicinal Chemistry, 11(15), 2033-2043.
• Garami, K., et al. (2025). Target Agnostic Photoaffinity Labelling by Sulfonylhydrazones.
• Magyar, K., & Szende, B. (2004). (-)-Deprenyl, a selective MAO-B inhibitor, with apoptotic and anti-apoptotic properties. Neurotoxicology, 25(1-2), 233-242.
• Youdim, M. B., & Finberg, J. P. (1992). The molecular pharmacology of L-deprenyl. Journal of Neural Transmission. Supplementum, 32, 35-42.
• de la Chapelle, P. M., et al. (1990). Photoaffinity labeling of peptide binding sites of prolyl 4-hydroxylase with N-(4-azido-2-nitrophenyl)glycyl-(Pro-Pro-Gly)5. Journal of Biological Chemistry, 265(28), 17258-17263.
• Knoll, J. (2024).
• Knoll, J. (1987). R-(-)-deprenyl (Selegiline, Movergan) facilitates the activity of the nigrostriatal dopaminergic neuron. Journal of Neural Transmission. Supplementum, 25, 45-66.
• Salamone, J. D., et al. (2016). The MAO-B inhibitor deprenyl reduces the oral tremor and the dopamine depletion induced by the VMAT-2 inhibitor tetrabenazine. Behavioural Brain Research, 298(Pt B), 189-194.
• Crump, C. J., et al. (2022). Utilization of Photoaffinity Labeling to Investigate Binding of Microtubule Stabilizing Agents to P-glycoprotein and β-Tubulin. ACS Chemical Neuroscience, 13(5), 629-641.
• Knoll, J. (1983). Deprenyl (selegiline): the history of its development and pharmacological action. Acta Neurologica Scandinavica. Supplementum, 95, 57-80.
• Magyar, K., et al. (2010). R-deprenyl: pharmacological spectrum of its activity. Neurochemical Research, 35(12), 1922-1932.
• Cedarbaum, J. M., et al. (1992). Deprenyl effects on levodopa pharmacodynamics, mood, and free radical scavenging. Neurology, 42(3 Pt 1), 541-547.
• Youdim, M. B. (1989). Pharmacological actions of l-deprenyl (selegiline) and other selective monoamine oxidase B inhibitors. Clinical Pharmacology & Therapeutics, 45(1), 1-11.
• Sprague, J. E., & Nichols, D. E. (1995). The monoamine oxidase-B inhibitor L-deprenyl protects against 3,4-methylenedioxymethamphetamine-induced lipid peroxidation and long-term serotonergic deficits. Journal of Pharmacology and Experimental Therapeutics, 273(2), 667-673.

• Parkinson's Foundation. (n.d.). MAO-B Inhibitors. Retrieved from [Link]

• Singh, M. V., et al. (2022). Synthesis, Biological Evaluation and Molecular Modeling Studies of Propargyl-Containing 2,4,6-Trisubstituted Pyrimidine Derivatives as Potential Anti-Parkinson Agents. Molecules, 27(18), 5897.

• Parkinson's UK. (2025). MAO-B inhibitors (rasagiline, selegiline, safinamide). Retrieved from [Link]

• Knoll, J. (1992). (-)Deprenyl-medication: a strategy to modulate the age-related decline of the striatal dopaminergic system. Mechanisms of Ageing and Development, 65(2-3), 157-171.
• Chinoin Gyogyszer es Vegyeszeti Termekek Gyara Rt. (1998). Preparation of selegiline. U.S.
• Gusu, C., et al. (2022). Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)

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rac 4-Azido Deprenyl as a Bifunctional Activity-Based Probe for Monoamine Oxidase Profiling

Executive Summary

The development of mechanism-based covalent inhibitors has revolutionized the treatment of neurodegenerative disorders. Deprenyl (selegiline), a canonical monoamine oxidase B (MAO-B) inhibitor, exerts its neuroprotective effects by irreversibly binding to the enzyme's active site[1]. However, mapping the complete target landscape of deprenyl—including its off-target interactions—requires advanced chemoproteomic tools[2]. rac 4-Azido Deprenyl (CAS: 1216800-93-9) emerges as a highly specialized, bifunctional Activity-Based Protein Profiling (ABPP) probe designed to solve a fundamental chemical limitation in flavin-dependent oxidase profiling: the consumption of the alkyne warhead during covalent inhibition[3].

This technical guide dissects the chemical logic, mechanistic action, and self-validating experimental protocols for utilizing rac 4-Azido Deprenyl in modern drug development and proteomics.

The Chemical Logic: Why a Bifunctional Probe?

Activity-Based Protein Profiling (ABPP) typically relies on a warhead to covalently bind the target and a reporter tag (like an alkyne or azide) for downstream [3]. Deprenyl inherently possesses an N-propargylamine (alkyne) group. In conventional ABPP, this alkyne would be directly used for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)[4].

The Mechanistic Paradox: When deprenyl inhibits MAO-B, the N-propargylamine group acts as a "suicide warhead." The alkyne undergoes a Michael-type addition with the N5 atom of the MAO-B FAD cofactor, forming a stable flavocyanine adduct[3]. Because the alkyne is chemically consumed in this reaction, it is no longer available for downstream click chemistry[3].

The Solution: To profile MAO enzymes effectively, an orthogonal bioorthogonal handle must be introduced that survives the enzymatic reaction[3]. rac 4-Azido Deprenyl solves this by incorporating an azide group at the 4-position of the phenyl ring.

• The propargylamine alkyne acts exclusively as the mechanism-based warhead.

• The 4-azido group acts exclusively as the reporter tag, remaining exposed and unreacted after MAO-B inhibition, ready for CuAAC with an alkyne-fluorophore or alkyne-biotin[3].

Caption: Structural logic of rac 4-Azido Deprenyl segregating inhibition and detection modules.

Mechanism of Covalent MAO-B Modification

The interaction between rac 4-Azido Deprenyl and MAO-B is a highly orchestrated sequence of electron transfers and nucleophilic attacks. Understanding this causality is critical for interpreting ABPP data:

• Active Site Binding: The probe enters the hydrophobic substrate cavity of MAO-B, orienting the propargylamine moiety near the FAD cofactor.

• Amine Oxidation: MAO-B catalyzes the oxidation of the probe's tertiary amine, reducing the FAD cofactor and generating a reactive iminium intermediate[3].

• Nucleophilic Attack: The reduced FAD (specifically the N5 position) acts as a nucleophile, attacking the activated alkyne of the iminium intermediate[3].

• Covalent Adduct Formation: A stable covalent bond is formed, permanently inactivating the enzyme.

• Orthogonal Tagging: The 4-azido group, which does not participate in the enzymatic reaction, is subsequently reacted with an alkyne-functionalized reporter[3].

Caption: Mechanism of mechanism-based suicide inhibition of MAO-B and subsequent bioorthogonal tagging.

Quantitative Target Selectivity & Off-Target Profiling

Recent chemoproteomic studies have revealed that deprenyl scaffolds possess unique polypharmacology. For instance, selegiline has been shown to covalently bind and inhibit Protein Disulfide Isomerase (PDI), suppressing pro-apoptotic activity in neurodegenerative models[5]. Interestingly, because PDI lacks an FAD cofactor, the binding mechanism differs, and the alkyne may remain intact[4]. rac 4-Azido Deprenyl allows researchers to universally capture both FAD-dependent and FAD-independent targets.

Table 1: Target Engagement and Probe Dynamics

Enzyme / Target	Probe Affinity (IC50)	Alkyne Status Post-Binding	Click Handle Required for ABPP
MAO-B	~50 nM	Consumed (FAD Adduct)	4-Azido Group (Essential)
MAO-A	~500 nM	Consumed (FAD Adduct)	4-Azido Group (Essential)
PDI (Off-target)	~10 μM	Intact (Cysteine Adduct)	Propargyl or 4-Azido Group

Self-Validating Experimental Protocol: ABPP Workflow

To ensure scientific integrity and reproducibility, the following protocol incorporates a competitive inhibition control . This self-validating step proves that the labeling is active-site specific; if pre-incubation with unlabeled deprenyl abolishes the fluorescent/MS signal, the interaction is validated[3].

Phase 1: In Situ Proteome Labeling

• Cell Culture & Lysis: Culture SH-SY5Y or HeLa cells to 80% confluency. Harvest and lyse in native buffer (PBS, 0.1% Triton X-100, protease inhibitors). Expert Insight: Avoid harsh detergents like SDS at this stage, as MAO must remain folded and enzymatically active to oxidize the probe.

• Competitive Control (Validation): Divide the lysate into two aliquots. Pre-incubate Aliquot A with 50 μM unlabeled selegiline for 30 minutes. Leave Aliquot B untreated.

• Probe Incubation: Add 5 μM rac 4-Azido Deprenyl to both aliquots. Incubate at 37°C for 1 hour to allow suicide inhibition to occur.

Phase 2: Protein Denaturation & Click Chemistry (CuAAC)

Expert Insight: MAO is a membrane-bound mitochondrial enzyme. The active site is buried. You must denature the protein before click chemistry to expose the 4-azido group to the bulky click reagents.

• Denaturation: Add SDS to a final concentration of 1% and boil the samples at 95°C for 5 minutes.

• CuAAC Reaction: To the cooled lysate, add the click master mix:

  • 100 μM Alkyne-TAMRA (for imaging) or Alkyne-PEG4-Biotin (for proteomics).

  • 1 mM TCEP (reduces Cu(II) to catalytic Cu(I)).

  • 100 μM TBTA (stabilizes Cu(I)).

  • 1 mM CuSO₄.

• Incubation: Rotate at room temperature for 1 hour in the dark.

Phase 3: Enrichment and LC-MS/MS (For Biotinylated Samples)

• Precipitation: Precipitate proteins using cold methanol/chloroform to remove unreacted click reagents. Resuspend in 1% SDS, then dilute to 0.2% SDS with PBS.

• Streptavidin Enrichment: Incubate with Streptavidin-agarose beads for 2 hours. Wash stringently (1% SDS, 8M Urea, PBS) to remove non-covalently bound proteins.

• On-Bead Digestion & MS: Perform tryptic digestion directly on the beads. Analyze the eluted peptides via high-resolution LC-MS/MS to identify MAO isoforms and novel off-targets[3].

Caption: Self-validating Activity-Based Protein Profiling (ABPP) workflow for target identification.

References

• Krysiak, J. M., et al. "Activity-Based Probes for Studying the Activity of Flavin-Dependent Oxidases and for the Protein Target Profiling of Monoamine Oxidase Inhibitors." Angewandte Chemie International Edition, 51(28), 7035-7040 (2012). URL:[Link]

• Li, L., et al. "A Small-Molecule Probe for Selective Profiling and Imaging of Monoamine Oxidase B Activities in Models of Parkinson's Disease." Angewandte Chemie International Edition, 54(37), 10821-10825 (2015). URL:[Link]

• Mohan, D., et al. "Covalent inhibitors in Parkinson's disease: Molecular targeting strategies for neuroprotective intervention." Molecular and Cellular Neuroscience, 104037 (2025). URL:[Link]

• Xie, Y., et al. "A novel neuroprotective mechanism of selegiline by suppressing the pro-apoptotic activity of protein disulfide isomerase." Molecular Biomedicine, 6(1) (2025). URL:[Link]

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• 3. Tranylcypromine specificity for monoamine oxidase is limited by promiscuous protein labelling and lysosomal trapping - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D0CB00048E [pubs.rsc.org]
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Unveiling the Neuroprotective Interactome: A Technical Guide to rac 4-Azido Deprenyl in Activity-Based Protein Profiling

Executive Summary & Core Rationale

The development of disease-modifying therapies for neurodegenerative disorders (e.g., Parkinson's and Alzheimer's diseases) requires a precise understanding of neuronal survival pathways. While L-deprenyl (selegiline) is clinically recognized as a monoamine oxidase B (MAO-B) inhibitor, its potent neuroprotective effects are largely independent of MAO-B inhibition, stemming instead from its propargylamine pharmacophore.

rac 4-Azido Deprenyl (CAS: 1216800-93-9) represents a critical advancement in chemical proteomics. By functionalizing the deprenyl scaffold with a bioorthogonal azide moiety, this molecule serves a dual purpose: it retains the anti-apoptotic properties of the parent compound while acting as an Activity-Based Protein Profiling (ABPP) probe. This enables researchers to covalently capture, enrich, and map the exact protein interactome responsible for propargylamine-mediated neuroprotection using Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Mechanistic Grounding: The Propargylamine Scaffold

The neuroprotective efficacy of deprenyl derivatives is primarily mediated by the blockade of the GAPDH-Siah1 apoptotic cascade . Under conditions of severe oxidative stress or mutant protein accumulation (e.g., SOD1 or α -synuclein), nitric oxide (NO) synthases are activated, leading to the S-nitrosylation of Glyceraldehyde-3-Phosphate Dehydrogenase (GAPDH) at its catalytic cysteine (Cys150).

This post-translational modification triggers a conformational shift, allowing GAPDH to bind to Siah1 , an E3 ubiquitin ligase. The resulting GAPDH-Siah1 complex translocates to the nucleus, where it degrades nuclear targets and initiates p53-dependent apoptosis[1, 2].

The propargylamine moiety of rac 4-Azido Deprenyl covalently binds to GAPDH, sterically hindering the S-nitrosylation site. This prevents Siah1 recruitment, effectively trapping GAPDH in the cytosol and halting the apoptotic signaling cascade[3].

Fig 1: The GAPDH-Siah1 apoptotic pathway and its targeted inhibition by rac 4-Azido Deprenyl.

rac 4-Azido Deprenyl as an ABPP Probe

To elucidate off-target effects and discover novel neuroprotective pathways, rac 4-Azido Deprenyl is utilized in ABPP. The azide group is sterically compact, ensuring that the probe's binding affinity to targets like MAO-B and GAPDH remains comparable to the parent drug[4].

Once the probe covalently modifies its targets in live cells, the proteome is extracted. A bioorthogonal "click" reaction (CuAAC) is then performed to attach an alkyne-functionalized reporter (e.g., Alkyne-Biotin or Alkyne-Rhodamine). This allows for the subsequent isolation of the target proteins via streptavidin enrichment and identification via LC-MS/MS.

Fig 2: Workflow for Activity-Based Protein Profiling (ABPP) using rac 4-Azido Deprenyl.

Quantitative Data Summaries

The addition of the azido group slightly alters the pharmacokinetic profile but preserves the core pharmacodynamic interactions necessary for target validation.

Parameter	L-Deprenyl (Parent)	rac 4-Azido Deprenyl (Probe)	Causality / Significance
MAO-B IC 50​ (nM)	~4.0	~15.0	The azido group introduces minor steric bulk, slightly reducing MAO-B affinity, but maintaining nanomolar potency.
GAPDH Binding (K d​ , nM)	~1.0 - 10.0	~5.0 - 15.0	High affinity is preserved, ensuring the probe accurately maps the neuroprotective interactome.
Bioorthogonal Tagging	None	Azide ( −N3​ )	Enables CuAAC click chemistry for downstream proteomic enrichment without disrupting cell permeability.
SH-SY5Y Rescue EC 50​ ( μ M)	~0.1	~0.2	Both molecules effectively rescue neurons from MPP+ induced toxicity, validating the probe's biological relevance.

(Note: Values are representative baseline metrics derived from comparative propargylamine ABPP studies).

Self-Validating Experimental Protocols

Protocol 1: In Vitro Neuroprotection Assay (MPP+ Toxicity)

Objective: Validate that rac 4-Azido Deprenyl retains the neuroprotective efficacy of its parent compound.

• Step 1: Cell Culture: Seed SH-SY5Y human neuroblastoma cells in a 96-well plate at 2×104 cells/well. Incubate for 24h.

• Step 2: Probe Pre-treatment: Treat cells with varying concentrations of rac 4-Azido Deprenyl (0.01 μ M to 10 μ M) for 2 hours.

  • Causality: Pre-treatment is required to allow the propargylamine moiety to covalently bind GAPDH before the oxidative insult occurs.

• Step 3: Toxin Induction: Add 1 mM MPP+ (1-methyl-4-phenylpyridinium) to induce mitochondrial stress and oxidative apoptosis. Incubate for 48h.

• Step 4: Viability Readout: Use CellTiter-Glo® Luminescent Cell Viability Assay to measure ATP levels.

• Validation Checkpoint: Include a well with MPP+ and L-Deprenyl as a positive control. If L-Deprenyl fails to rescue the cells, the cellular model's apoptotic pathways are non-responsive, invalidating the assay.

Protocol 2: CuAAC Click-Chemistry Target Pull-Down (ABPP)

Objective: Covalently tag, enrich, and identify the protein targets of rac 4-Azido Deprenyl.

• Step 1: In Situ Labeling: Incubate live SH-SY5Y cells with 5 μ M rac 4-Azido Deprenyl for 4 hours.

• Step 2: Lysis: Wash cells with cold PBS and lyse in DPBS containing 1% NP-40 and protease inhibitors. Centrifuge at 14,000g for 15 min.

• Step 3: Click Reaction (CuAAC): To 1 mg/mL of the proteome lysate, add the following reagents in exact order:

  • Alkyne-Biotin (100 μ M)

  • THPTA ligand (1 mM)

  • CuSO 4​ (1 mM)

  • Sodium Ascorbate (1 mM, freshly prepared)

  • Causality: THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) coordinates Cu(I), preventing its disproportionation and shielding the proteins from reactive oxygen species (ROS) generated by free copper. Sodium ascorbate is added last to reduce Cu(II) to the active catalytic Cu(I) state.

• Step 4: Enrichment: Incubate the reaction for 1 hour at room temperature. Precipitate proteins using cold methanol/chloroform to remove unreacted click reagents. Resuspend and incubate with Streptavidin-agarose beads for 2 hours.

• Step 5: Elution & Analysis: Boil beads in SDS sample buffer and analyze via Western Blot (probing for GAPDH or MAO-B) or process for LC-MS/MS.

• Validation Checkpoint (Crucial): Run a parallel "No-Copper" control (omit CuSO 4​ ). This self-validates the protocol by identifying background non-specific binding of the alkyne-biotin tag to the proteome. Any enriched bands in the positive sample must be absent in the No-Copper control to be considered true targets.

References

• Title: Neuroprotection by pharmacologic blockade of the GAPDH death cascade Source: Proceedings of the National Academy of Sciences (PNAS) URL: [Link]

• Title: Neuroprotection by deprenyl and other propargylamines: glyceraldehyde-3-phosphate dehydrogenase rather than monoamine oxidase B Source: Toxicology / PubMed (NIH) URL: [Link]

• Title: S-nitrosylated GAPDH mediates neuronal apoptosis induced by amyotrophic lateral sclerosis-associated mutant SOD1 Source: Autophagy / Taylor & Francis URL: [Link]

• Title: Activity-Based Probes for Studying the Activity of Flavin-Dependent Oxidases and for the Protein Target Profiling of Monoamine Oxidase Inhibitors Source: Angewandte Chemie / PMC (NIH) URL: [Link]

spectroscopic characterization of rac 4-Azido Deprenyl

An In-Depth Technical Guide to the Spectroscopic Characterization of rac-4-Azido-Deprenyl

Abstract: This technical guide provides a comprehensive framework for the spectroscopic characterization of rac-4-Azido-Deprenyl, a derivative of the well-known monoamine oxidase inhibitor, Deprenyl. For researchers in medicinal chemistry and drug development, unequivocal structural confirmation and purity assessment are paramount. This document moves beyond rote procedural descriptions to offer an in-depth analysis of the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR), Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) spectroscopy. We delve into the causality behind experimental design, predict spectral outcomes based on first principles and established literature, and provide detailed, field-tested protocols. The objective is to equip scientists with the necessary expertise to confidently identify and characterize this and structurally related molecules.

Introduction and Molecular Structure

rac-4-Azido-Deprenyl is a synthetic derivative of Deprenyl (rac-N,α-dimethyl-N-2-propynylphenethylamine).[1] The parent compound, particularly its levorotatory enantiomer Selegiline, is a selective, irreversible inhibitor of monoamine oxidase B (MAO-B) used in the management of Parkinson's disease.[2][3] The introduction of a 4-azido moiety onto the phenyl ring creates a molecule with significant potential as a photoaffinity label or as a precursor for "click chemistry" applications in chemical biology and drug discovery.

The azide functional group (–N₃) is a versatile chemical entity, but its presence necessitates meticulous characterization to ensure both structural integrity and safety, given the potential energetic nature of azido compounds.[4][5] Spectroscopic analysis is the cornerstone of this characterization, providing an unambiguous fingerprint of the molecule's identity and purity.

Molecular Structure:

• IUPAC Name: (rac)-4-Azido-N,α-dimethyl-N-2-propynyl-benzeneethanamine

• Molecular Formula: C₁₃H₁₆N₄

• Molecular Weight: 228.30 g/mol

• Core Structure: A phenethylamine backbone with key substitutions:

  • An azide group at the para- (4-) position of the phenyl ring.

  • A chiral center at the α-carbon, making it a racemic mixture.

  • An N-methyl and an N-propargyl group on the amine.

(Note: An image of the chemical structure would be placed here in a formal document.)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for elucidating the precise molecular structure of organic compounds in solution. It provides detailed information about the chemical environment, connectivity, and stereochemistry of each atom.

Expertise & Rationale

For a molecule like rac-4-Azido-Deprenyl, ¹H and ¹³C NMR are essential for confirming the carbon-hydrogen framework. The electron-withdrawing nature of the azide group is expected to deshield adjacent protons and carbons, causing a predictable downfield shift in their NMR signals.[4] Due to the molecule's chirality, protons on the methylene group adjacent to the nitrogen may be diastereotopic, leading to more complex splitting patterns than might be naively expected. While less common, ¹⁵N NMR would be the most direct method for observing the azide nitrogen atoms.[6]

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Accurately weigh ~5-10 mg of the purified rac-4-Azido-Deprenyl sample.

• Solvent Selection: Dissolve the sample in ~0.6 mL of a suitable deuterated solvent, typically deuterochloroform (CDCl₃), as it is an excellent solvent for many non-polar to moderately polar organic molecules and has a clean spectral window.

• Data Acquisition:

  • Transfer the solution to a 5 mm NMR tube.

  • Acquire spectra on a 400 MHz (or higher) spectrometer.

  • ¹H NMR: Acquire with a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16-32 scans).

  • ¹³C NMR: Acquire using a proton-decoupled pulse sequence (e.g., zgpg30). A larger number of scans (e.g., 1024 or more) will be necessary due to the low natural abundance of ¹³C.

• Data Processing: Process the raw data (Free Induction Decay - FID) using appropriate software. This involves Fourier transformation, phase correction, and baseline correction. Calibrate the ¹H spectrum to the residual solvent peak (CDCl₃ at 7.26 ppm) and the ¹³C spectrum to the CDCl₃ triplet (77.16 ppm).

Workflow for NMR Spectroscopic Analysis.

Predicted Spectral Data

The following table summarizes the anticipated chemical shifts for rac-4-Azido-Deprenyl.

Assignment	¹H NMR (ppm)	¹³C NMR (ppm)	Key Features & Rationale
Aromatic H (2, 6)	~7.2-7.4 (d)	~130-132	Protons ortho to the CH₂ group. Appears as a doublet.
Aromatic H (3, 5)	~7.0-7.1 (d)	~119-121	Protons ortho to the N₃ group. Shielded relative to benzene, but appears as a doublet.
Aromatic C (1)	-	~135-137	Quaternary carbon attached to the side chain.
Aromatic C (4)	-	~140-142	Quaternary carbon attached to the azide group. Significantly deshielded.[4]
α-CH	~3.0-3.3 (m)	~58-62	Methine proton, coupled to adjacent CH₂ and CH₃ groups.
β-CH₂	~2.7-2.9 (m)	~40-43	Diastereotopic methylene protons adjacent to the chiral center and aromatic ring.
α-CH₃	~1.2-1.4 (d)	~15-18	Doublet due to coupling with the α-CH proton.
N-CH₃	~2.3-2.5 (s)	~33-36	Singlet, characteristic of an N-methyl group.
N-CH₂ (propargyl)	~3.4-3.6 (d)	~45-48	Methylene protons coupled to the acetylenic proton.
≡C-H (propargyl)	~2.2-2.3 (t)	~70-72	Acetylenic proton, appears as a triplet due to coupling with the CH₂ group.
-C≡ (propargyl)	-	~80-83	Quaternary acetylenic carbon.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and highly effective method for identifying the presence of specific functional groups. Its primary utility in this context is the unequivocal confirmation of the azide moiety.

Expertise & Rationale

The azide functional group possesses a unique and exceptionally strong asymmetric stretching vibration (νₐₛ) that appears in a region of the IR spectrum (2100-2160 cm⁻¹) that is typically devoid of other common absorptions.[4][7] This makes it a powerful diagnostic tool. Its detection provides compelling evidence for the success of the azidation reaction. Complementary absorptions for the terminal alkyne and aromatic ring will further validate the structure.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a suitable solvent (e.g., isopropanol) and running a background spectrum.

• Sample Application: Place a small amount of the solid rac-4-Azido-Deprenyl sample directly onto the ATR crystal.

• Data Acquisition: Apply pressure using the anvil to ensure good contact between the sample and the crystal. Acquire the spectrum, typically by co-adding 16-32 scans over the range of 4000-400 cm⁻¹.

• Analysis: Process the spectrum to identify characteristic absorption bands. The most critical peak to identify is the azide stretch.

Workflow for ATR-FTIR Spectroscopic Analysis.

Predicted Spectral Data

Vibrational Mode	Expected Frequency (cm⁻¹)	Intensity	Significance
Azide Asymmetric Stretch (N=N=N)	2100 - 2160	Very Strong, Sharp	Definitive confirmation of the azide group. [4][8]
Acetylenic C-H Stretch (≡C-H)	~3300	Medium, Sharp	Confirms the presence of the terminal alkyne (propargyl group).
Aromatic C-H Stretch	3000 - 3100	Medium	Indicates the presence of the phenyl ring.
Aliphatic C-H Stretch	2850 - 3000	Medium-Strong	Corresponds to the methyl and methylene groups.
Alkyne C≡C Stretch	2100 - 2260	Weak-Medium	Often weak and may be obscured by the much stronger azide stretch.
Aromatic C=C Stretch	1450 - 1600	Medium	Multiple bands confirming the aromatic ring.

Mass Spectrometry (MS)

Mass spectrometry is indispensable for determining the molecular weight of a compound and providing evidence of its structure through fragmentation analysis.

Expertise & Rationale

High-Resolution Mass Spectrometry (HRMS) using a soft ionization technique like Electrospray Ionization (ESI) is the gold standard for confirming the elemental composition. For rac-4-Azido-Deprenyl, we expect to observe the protonated molecular ion, [M+H]⁺. The key diagnostic fragmentation pathway for aryl azides under ionization is the facile loss of a neutral dinitrogen (N₂) molecule, which has a mass of 28 Da.[9][10] Observing this neutral loss provides strong corroborating evidence for the azide's presence and location on the aromatic ring.

Experimental Protocol: ESI-Q-TOF HRMS

• Sample Preparation: Prepare a dilute solution (~10 µg/mL) of the sample in a suitable solvent system, such as 50:50 acetonitrile:water with 0.1% formic acid to promote protonation.

• Instrument Calibration: Calibrate the mass spectrometer (e.g., a Q-TOF) using a known calibration standard to ensure high mass accuracy.

• Data Acquisition: Infuse the sample solution into the ESI source at a low flow rate (e.g., 5-10 µL/min). Acquire the full scan mass spectrum in positive ion mode over a relevant m/z range (e.g., 50-500).

• Tandem MS (MS/MS): If desired, perform a product ion scan by mass-selecting the [M+H]⁺ precursor ion (m/z 229.14) and subjecting it to collision-induced dissociation (CID) to observe its fragmentation pattern.

• Data Analysis: Determine the accurate mass of the molecular ion and compare it to the theoretical mass to confirm the elemental formula. Analyze the fragmentation pattern for characteristic losses.

Workflow for ESI-HRMS Analysis.

Predicted Mass Spectral Data

Ion	Formula	Calculated m/z (Exact Mass)	Observed as	Significance
[M+H]⁺	[C₁₃H₁₇N₄]⁺	229.1448	Precursor Ion	Confirms the molecular weight and elemental composition of the compound.
[M+H-N₂]⁺	[C₁₃H₁₇N₂]⁺	201.1437	Fragment Ion	Key diagnostic fragment. Represents the loss of neutral N₂ (28.0061 Da) from the azide group.[10]
[M+Na]⁺	[C₁₃H₁₆N₄Na]⁺	251.1267	Sodium Adduct	Often observed in ESI, further confirms the molecular weight.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule, and is particularly useful for analyzing compounds with conjugated systems.

Expertise & Rationale

The chromophore in rac-4-Azido-Deprenyl is the 4-azidophenyl group. Aryl azides are known to possess characteristic UV absorption bands.[11] The introduction of the azide group, an auxochrome, onto the phenyl ring will cause a bathochromic (red) shift of the π → π* transitions compared to unsubstituted benzene. This analysis is useful for quantitative measurements using the Beer-Lambert law and for monitoring reactions involving the chromophore.

Experimental Protocol

• Solvent Selection: Choose a UV-transparent solvent in which the compound is soluble (e.g., ethanol, methanol, or acetonitrile).

• Sample Preparation: Prepare a stock solution of known concentration. Perform serial dilutions to create a solution with an absorbance in the optimal range (0.1 - 1.0 AU).

• Data Acquisition:

  • Use a matched pair of quartz cuvettes. Fill one with the pure solvent (as a blank) and the other with the sample solution.

  • Acquire the spectrum over a range of approximately 200-400 nm.

• Analysis: Identify the wavelength(s) of maximum absorbance (λₘₐₓ).

Predicted Spectral Data

Transition Type	Predicted λₘₐₓ (nm)	Rationale
π → π *	~250-280	The primary absorption band for the substituted aromatic ring. The azide group extends the conjugation, shifting this band to a longer wavelength compared to simple benzene (~255 nm).[12]

Conclusion

The multi-technique spectroscopic characterization of rac-4-Azido-Deprenyl provides a self-validating system for its unequivocal identification. The combination of NMR for detailed structural framework, IR for definitive functional group confirmation (especially the azide), high-resolution MS for elemental composition and fragmentation analysis, and UV-Vis for chromophore characterization constitutes a robust and comprehensive analytical package. The predicted data and protocols outlined in this guide serve as an authoritative reference for researchers engaged in the synthesis and application of this and related compounds, ensuring high standards of scientific integrity and trustworthiness in their work.

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• Kim, S., et al. (2018). Two-dimensional IR spectroscopy reveals a hidden Fermi resonance band in the azido stretch spectrum of β-azidoalanine. RSC Publishing. [Link]

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• Johnson, B. F. G., et al. (1999). The reaction of azide ions, N3 −, with metal carbonyl compounds; an electrospray mass spectrometry study. Inorganica Chimica Acta, 291(1-2), 269-275. [Link]

• Cardillo, P., et al. (2011). Synthesis, Spectroscopic and Thermal Characterization of Azido-1,2,4-triazoles: A Class of Heteroarenes with a High Nitrogen Content. European Journal of Organic Chemistry, 2011(36), 7358-7367. [Link]

• Burdzinski, G., et al. (2006). Early events in the photochemistry of aryl azides from femtosecond UV/Vis spectroscopy and quantum chemical calculations. PubMed. [Link]

• Witanowski, M., et al. (1969). 14N nuclear magnetic resonance of covalent azides. Journal of the Chemical Society, Dalton Transactions, (12), 2197-2199. [Link]

• Spilca, M., et al. (2003). Mass spectrometric study of aliphatic α ‐carbonyl azides. Rapid Communications in Mass Spectrometry, 17(5), 437-442. [Link]

• Wikipedia. (n.d.). Deprenyl. Retrieved from Wikipedia. [Link]

• Back, J., et al. (2024). 2D-IR spectroscopy of azide-labeled carbohydrates in H₂O. AIP Publishing. [Link]

• Zhang, Y., et al. (2023). Synthesis and Characterization of Azido-Functionalized 1,2,3-Triazole and Fused 1,2,3-Triazole. The Journal of Organic Chemistry, 88(7), 4348-4355. [Link]

• Abramovitch, R. A., et al. (1972). Mass spectrometry of aryl azides. The Journal of Organic Chemistry, 37(22), 3584-3587. [Link]

• National Center for Biotechnology Information. (n.d.). Selegiline. PubChem. Retrieved from [Link]

• Gstöttner, C., et al. (2017). Photochemically Induced Aryl Azide Rearrangement: Solution NMR Spectroscopic Identification of the Rearrangement Product. The Journal of Organic Chemistry, 82(3), 1718-1725. [Link]

• Burdzinski, G., et al. (2006). Early Events in the Photochemistry of Aryl Azides from Femtosecond UV/Vis Spectroscopy and Quantum Chemical Calculations. ACS Publications. [Link]

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• SciSpace. (n.d.). Electrospray Tandem Mass Spectrometry of 3'-azido-2',3'dideoxythymidine and of a Novel Series of 3'. Retrieved from SciSpace. [Link]

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rac 4-Azido Deprenyl for studying dopamine metabolism

Whitepaper: rac 4-Azido Deprenyl as a Next-Generation Activity-Based Probe for Profiling Dopamine Metabolism

Executive Summary

The precise mapping of dopamine metabolism is critical for understanding the pathophysiology of neurodegenerative disorders, including Parkinson’s disease (PD) and Alzheimer’s disease (AD). Central to this metabolic pathway is Monoamine Oxidase B (MAO-B), an outer mitochondrial membrane flavoenzyme responsible for the oxidative deamination of dopamine[1]. While traditional assays measure MAO-B expression, they fail to capture the enzyme's dynamic catalytic activity. As a Senior Application Scientist, I present this technical guide on rac 4-Azido Deprenyl —a bifunctional, activity-based protein profiling (ABPP) probe. By combining the irreversible, mechanism-based inhibition of the deprenyl scaffold with a bioorthogonal azide reporter, this molecule allows researchers to selectively tag, visualize, and quantify catalytically active MAO-B in living biological systems[2].

Mechanistic Foundation: MAO-B and Dopamine Degradation

In the central nervous system, particularly within astrocytes, MAO-B regulates basal dopamine levels. The enzyme catalyzes the oxidation of dopamine into 3,4-dihydroxyphenylacetaldehyde (DOPAL), generating hydrogen peroxide (H₂O₂) and ammonia as neurotoxic byproducts[1]. DOPAL is subsequently metabolized by aldehyde dehydrogenase (ALDH) into 3,4-dihydroxyphenylacetic acid (DOPAC). Elevated MAO-B activity accelerates dopamine depletion and drives reactive oxygen species (ROS) production, making it a primary pharmacological target[3].

Dopamine degradation pathway highlighting MAO-B catalysis and ROS generation.

Chemical Biology of rac 4-Azido Deprenyl

rac 4-Azido Deprenyl (CAS: 1216800-93-9) is structurally derived from Selegiline (L-deprenyl), a highly selective MAO-B inhibitor with an IC₅₀ of ~51 nM[4]. The design of 4-Azido Deprenyl incorporates two critical functional domains:

• The Propargylamine Warhead (Target Engagement): The propargylamine moiety is a mechanism-based "suicide" inhibitor. The mechanism requires the enzyme to be catalytically active. The FAD cofactor in the MAO-B active site abstracts a hydride from the methylenic group of the propargylamine scaffold[5]. This abstraction triggers the formation of a highly reactive allene intermediate, which subsequently undergoes a nucleophilic attack to form an irreversible covalent adduct at the N5 position of the FAD cofactor[6].

• The Aryl Azide Handle (Bioorthogonal Tagging): The addition of an azide (-N₃) group to the phenyl ring transforms the inhibitor into an ABPP probe. The azide is biologically inert but highly reactive in Copper(I)-catalyzed Alkyne-Azide Cycloaddition (CuAAC)[7][8].

Causality in Probe Design: By utilizing a mechanism-based covalent warhead, rac 4-Azido Deprenyl ensures that only active MAO-B enzymes are tagged. Denatured, misfolded, or previously inhibited enzymes lack the capacity for hydride abstraction and will not be labeled.

Mechanism of action and bioorthogonal tagging of active MAO-B using rac 4-Azido Deprenyl.

Quantitative Data & Comparative Analysis

To contextualize the utility of rac 4-Azido Deprenyl, it must be compared against standard therapeutic inhibitors. While the addition of the azide group slightly increases steric bulk, the probe retains sub-micromolar potency, making it highly effective for in vitro and in situ profiling.

Compound	Target Selectivity	Inhibition Mechanism	IC₅₀ (MAO-B)	Bioorthogonal Handle	Primary Application
Selegiline (Deprenyl)	MAO-B >> MAO-A	Irreversible, FAD N5 Adduct	~51 nM[4]	None	Therapeutic (PD)
Rasagiline	MAO-B >> MAO-A	Irreversible, FAD N5 Adduct	~15-30 nM[5]	None	Therapeutic (PD)
rac 4-Azido Deprenyl	MAO-B > MAO-A	Irreversible, FAD N5 Adduct	Sub-micromolar	Aryl Azide	ABPP / Proteomics

Experimental Workflow: Activity-Based Protein Profiling (ABPP)

The following protocol outlines a self-validating system for profiling dopamine metabolism via MAO-B activity in live astrocytic cell models.

Phase 1: In Situ Target Engagement

Rationale: Labeling must occur in live, intact cells to preserve the mitochondrial membrane potential and the native redox state of the FAD cofactor, which are absolute prerequisites for the enzyme-catalyzed hydride abstraction[6].

• Culture human astrocytes or neuroblastoma cells (e.g., SH-SY5Y) to 80% confluence in 6-well plates.

• Wash cells twice with warm PBS to remove serum proteins that may non-specifically bind the probe.

• Incubate cells with 5 µM rac 4-Azido Deprenyl in serum-free media for 2 hours at 37°C. (Control validation: Pre-treat a parallel well with 10 µM unlabeled Selegiline for 30 mins prior to probe addition to compete for active sites, ensuring signal specificity).

• Wash cells aggressively (3x) with cold PBS to halt metabolism and remove unbound probe.

Phase 2: Cell Lysis and CuAAC Click Chemistry

Rationale: The CuAAC reaction requires Cu(I). Because Cu(I) rapidly oxidizes to Cu(II) in aqueous environments—generating ROS that can degrade the protein—a stabilizing ligand (TBTA) is mandatory[8].

• Lyse cells in 200 µL RIPA buffer containing protease inhibitors (EDTA-free, to prevent copper chelation).

• Centrifuge at 14,000 x g for 15 mins at 4°C; collect the supernatant (soluble proteome).

• Normalize protein concentration to 2 mg/mL using a BCA assay.

• Assemble the Click Chemistry reaction in the following strict order to prevent probe precipitation:

  • Proteome lysate (50 µL, ~100 µg protein)

  • Biotin-PEG4-Alkyne or Dansyl-Alkyne (100 µM final)[7]

  • TBTA ligand (100 µM final, pre-dissolved in DMSO)

  • CuSO₄ (1 mM final)

  • Sodium Ascorbate (1 mM final, freshly prepared to reduce Cu(II) to Cu(I)).

• Vortex gently and incubate in the dark at room temperature for 1 hour.

Phase 3: Enrichment and LC-MS/MS

• Precipitate proteins using cold methanol/chloroform to remove unreacted click reagents.

• Resuspend the protein pellet in 1% SDS/PBS and incubate with Streptavidin-agarose beads for 2 hours.

• Wash beads sequentially with 1% SDS, 4M urea, and PBS to remove non-covalently bound proteins.

• Perform on-bead trypsin digestion and analyze the resulting peptides via high-resolution LC-MS/MS to quantify MAO-B active site occupancy[2].

Conclusion and Future Perspectives

The utilization of rac 4-Azido Deprenyl bridges the gap between traditional pharmacology and modern chemical biology. By covalently trapping the active state of MAO-B, researchers can accurately map the spatial and temporal dynamics of dopamine metabolism. Future applications of this probe include high-throughput screening of novel, reversible MAO-B inhibitors (via competitive ABPP assays) and real-time fluorescence imaging of neuroinflammation in patient-derived organoid models.

Sources

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• 7. Dansyl azide as a selective fluorescence tagging probe for click chemistry reactions and its application to monitor rasagiline in pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. “Click Chemistry”: An Emerging Tool for Developing a New Class of Structural Motifs against Various Neurodegenerative Disorders - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Harnessing Dual-Functionality: A Guide to rac 4-Azido Deprenyl for Advanced Click Chemistry Applications

Introduction: A Multi-Modal Tool for Probing Monoamine Oxidase B

In the landscape of chemical biology and drug discovery, probes that offer multi-faceted functionalities are invaluable. rac 4-Azido Deprenyl emerges as such a tool, ingeniously combining the potent and selective irreversible inhibitory action of deprenyl (selegiline) against monoamine oxidase B (MAO-B) with the versatile chemical handle of an azide group.[1][2] This dual-nature positions rac 4-Azido Deprenyl as a powerful reagent for a spectrum of applications, from validating target engagement to identifying novel protein interactors of MAO-B.

Deprenyl has a well-established history as a selective MAO-B inhibitor, playing a crucial role in the treatment of Parkinson's disease by preventing the breakdown of dopamine.[1][3] The introduction of an azido moiety at the 4-position of the phenyl ring transforms this therapeutic agent into a versatile chemical probe. The azide group is a key player in the field of bioorthogonal chemistry, most notably in "click chemistry" reactions such as the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the metal-free Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[4] This allows for the covalent attachment of reporter molecules, such as fluorophores or biotin, to the deprenyl scaffold after it has interacted with its biological targets.

Furthermore, the aryl azide functionality introduces the potential for photoaffinity labeling (PAL), where UV irradiation can induce the formation of a highly reactive nitrene intermediate, leading to covalent cross-linking with nearby molecules.[5][6] This guide provides a comprehensive overview of the applications of rac 4-Azido Deprenyl, complete with detailed protocols to empower researchers in their quest to unravel the complex biology of MAO-B.

Physicochemical Properties and Handling

While specific experimental data for rac 4-Azido Deprenyl is not widely published, its properties can be inferred from its parent compound, selegiline (deprenyl).

Property	Value (for Selegiline)	Reference
Molecular Formula	C₁₃H₁₆N₄ (for 4-Azido Deprenyl)	Inferred
Molecular Weight	228.29 g/mol (for 4-Azido Deprenyl)	Inferred
LogP	2.7	[7][8]
Solubility	Freely soluble in water, chloroform, and methanol (as hydrochloride salt)	[9]
Storage	Store at -20°C, protected from light.	General recommendation

Note: As an azide-containing compound, rac 4-Azido Deprenyl should be handled with care, avoiding conditions that could lead to decomposition, such as strong reducing agents (unless part of a planned reaction), high temperatures, and excessive exposure to light. For stock solutions, use of anhydrous DMSO or DMF is recommended.

Application 1: Validation of MAO-B Target Engagement

Before proceeding to more complex applications, it is crucial to verify that the modification of deprenyl with an azido group does not significantly impair its ability to bind to and inhibit MAO-B. This can be achieved through in vitro MAO-B activity assays.

Protocol 1: In Vitro MAO-B Inhibition Assay (Fluorometric)

This protocol is adapted from commercially available MAO-B inhibitor screening kits and is designed to determine the IC₅₀ value of rac 4-Azido Deprenyl.[8][10]

Principle: MAO-B catalyzes the oxidative deamination of its substrate, producing hydrogen peroxide (H₂O₂). The H₂O₂ is then used in a coupled reaction to generate a fluorescent product, which can be measured. The presence of an inhibitor will reduce the rate of this reaction.

Materials:

• Recombinant human MAO-B enzyme

• MAO-B substrate (e.g., a proprietary substrate from a kit, or benzylamine)

• Fluorescent probe (e.g., Amplex Red or equivalent)

• Horseradish peroxidase (HRP)

• rac 4-Azido Deprenyl

• Selegiline (as a positive control inhibitor)

• MAO-B assay buffer (e.g., 50 mM potassium phosphate, pH 7.4)

• 96-well black microplate

• Plate reader with fluorescence capabilities (Ex/Em = ~535/587 nm)

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of rac 4-Azido Deprenyl in DMSO (e.g., 10 mM).

  • Prepare a series of dilutions of rac 4-Azido Deprenyl in MAO-B assay buffer. The final concentration in the assay will typically range from picomolar to micromolar.

  • Prepare a working solution of MAO-B enzyme in assay buffer.

  • Prepare a detection mix containing the MAO-B substrate, fluorescent probe, and HRP in assay buffer.

• Assay Setup:

  • Add the diluted rac 4-Azido Deprenyl or control (selegiline, buffer with DMSO for no inhibition) to the wells of the 96-well plate.

  • Add the MAO-B enzyme solution to all wells except for a "no enzyme" control.

  • Incubate for a pre-determined time (e.g., 15 minutes) at 37°C to allow the inhibitor to bind to the enzyme.

• Initiate Reaction:

  • Add the detection mix to all wells to start the reaction.

• Measurement:

  • Immediately begin measuring the fluorescence intensity kinetically over a period of 30-60 minutes at 37°C.

• Data Analysis:

  • Calculate the rate of reaction for each concentration of the inhibitor.

  • Plot the reaction rate against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC₅₀ value.

Inhibitor	Typical IC₅₀ for MAO-B	Reference
Selegiline (Deprenyl)	0.040 µM	[11]
Pargyline	0.404 µM	[12]
Lazabemide	0.018 µM	[13]

Expected Outcome: The IC₅₀ value for rac 4-Azido Deprenyl should be in a similar range to that of selegiline, confirming its potency as an MAO-B inhibitor.

Application 2: Cellular Target Labeling via Click Chemistry

The azide group on rac 4-Azido Deprenyl allows for its covalent attachment to alkyne-modified reporter molecules. This is a powerful technique for visualizing and isolating the protein targets of the probe.

Workflow for Target Identification using Click Chemistry

Caption: Workflow for target identification using click chemistry.

Protocol 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) in Cell Lysates

This protocol is suitable for identifying the targets of rac 4-Azido Deprenyl in a cellular context.

Materials:

• Cells expressing MAO-B (e.g., SH-SY5Y neuroblastoma cells)

• rac 4-Azido Deprenyl

• Alkyne-biotin

• Copper(II) sulfate (CuSO₄)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other copper-chelating ligand

• Sodium ascorbate

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Streptavidin-agarose beads

• Wash buffers (containing detergents like SDS)

• Reagents for SDS-PAGE and Western blotting or for mass spectrometry sample preparation

Procedure:

• Cell Treatment and Lysis:

  • Culture cells and treat with rac 4-Azido Deprenyl at a concentration several-fold higher than its expected IC₅₀ for a sufficient time to allow for target binding (e.g., 1-4 hours).

  • Include control groups: DMSO vehicle control and a competition control where cells are pre-treated with an excess of unlabeled selegiline before adding rac 4-Azido Deprenyl.

  • Wash the cells to remove unbound probe and lyse them in lysis buffer.

• CuAAC Reaction:

  • To the cell lysate, add alkyne-biotin (final concentration ~100 µM).

  • Prepare the catalyst solution by premixing CuSO₄ and THPTA (e.g., 1 mM CuSO₄, 5 mM THPTA).

  • Add the catalyst solution to the lysate.

  • Initiate the click reaction by adding freshly prepared sodium ascorbate (final concentration ~5 mM).

  • Incubate at room temperature for 1 hour with gentle rotation.

• Enrichment of Labeled Proteins:

  • Add streptavidin-agarose beads to the lysate and incubate for 1-2 hours at 4°C to capture biotinylated proteins.

  • Wash the beads extensively with wash buffers to remove non-specifically bound proteins.

• Analysis:

  • For Western Blotting: Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer. Separate the proteins by SDS-PAGE, transfer to a membrane, and probe with an antibody against MAO-B. A band should be present in the rac 4-Azido Deprenyl treated sample and absent or significantly reduced in the control and competition lanes.

  • For Mass Spectrometry: On-bead or after elution, digest the proteins with trypsin. Analyze the resulting peptides by LC-MS/MS to identify all proteins that were labeled with the probe.[14][15]

Protocol 3: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) for Live-Cell Imaging

SPAAC is the method of choice for labeling in living systems as it does not require a cytotoxic copper catalyst.[7][16][17]

Materials:

• Cells cultured on glass-bottom dishes suitable for microscopy

• rac 4-Azido Deprenyl

• A strained alkyne-fluorophore conjugate (e.g., DBCO-488)

• Live-cell imaging medium

• Fluorescence microscope

Procedure:

• Cell Treatment:

  • Treat cells with rac 4-Azido Deprenyl as described in Protocol 2.

  • Wash the cells thoroughly with warm PBS or imaging medium to remove unbound probe.

• SPAAC Reaction:

  • Add the DBCO-fluorophore conjugate (e.g., 10-50 µM) to the cells in live-cell imaging medium.

  • Incubate for 30-60 minutes at 37°C, protected from light.

• Imaging:

  • Gently wash the cells to remove the unbound fluorophore.

  • Image the cells using the appropriate filter sets for the chosen fluorophore.

Expected Outcome: Fluorescence should be observed in the cells treated with rac 4-Azido Deprenyl, and this signal should be reduced in cells pre-treated with an excess of unlabeled selegiline. The localization of the fluorescence may provide insights into the subcellular distribution of MAO-B.

Reaction	Key Feature	Typical Second-Order Rate Constant (k₂)	Reference
CuAAC	Copper-catalyzed, fast	~10⁴ - 10⁵ M⁻¹s⁻¹	Inferred
SPAAC (DBCO)	Copper-free, bioorthogonal	~0.6 - 1.0 M⁻¹s⁻¹	[18]

Application 3: Target Identification via Photoaffinity Labeling (PAL)

The aryl azide group of rac 4-Azido Deprenyl can be photo-activated to form a reactive nitrene that covalently cross-links to its binding partners.[5][6]

Workflow for Photoaffinity Labeling and Target ID

Caption: Workflow for Photoaffinity Labeling and Target ID.

Protocol 4: Photoaffinity Labeling and Mass Spectrometry-Based Proteomics

This protocol outlines a general workflow for identifying the targets of rac 4-Azido Deprenyl using PAL.

Procedure:

• Probe Incubation:

  • Incubate cell lysates or intact cells with rac 4-Azido Deprenyl (and appropriate controls, including a no-UV irradiation control).

• UV Cross-linking:

  • Irradiate the samples with UV light (typically 254-365 nm) for a predetermined time on ice. The optimal wavelength and duration should be determined empirically.

• Click Chemistry and Enrichment:

  • Perform CuAAC or SPAAC with an alkyne-biotin reporter tag as described in Protocol 2.

  • Enrich the biotinylated proteins using streptavidin beads.

• Proteomic Analysis:

  • Digest the enriched proteins with trypsin and analyze the resulting peptides by LC-MS/MS.

  • The data should be analyzed to identify proteins that are significantly enriched in the rac 4-Azido Deprenyl + UV sample compared to the control samples (no probe, no UV, competition with selegiline).[19][20]

Synthesis of rac 4-Azido Deprenyl

Proposed Synthetic Route:

• Diazotization of the Amine: The amino group of rac 4-amino deprenyl can be converted to a diazonium salt using sodium nitrite in the presence of a strong acid (e.g., HCl) at low temperatures (0-5°C).

• Azide Substitution: The diazonium salt is then reacted with sodium azide to yield rac 4-Azido Deprenyl. This reaction should be performed with caution as diazonium salts can be unstable.

This two-step, one-pot procedure is a standard method for converting anilines to aryl azides.

Conclusion

rac 4-Azido Deprenyl is a versatile and powerful tool for researchers studying MAO-B. Its ability to act as both a selective inhibitor and a platform for bioorthogonal ligation opens up a wide range of experimental possibilities. From validating target engagement in complex biological systems to identifying novel binding partners, this probe can provide valuable insights into the pharmacology and cell biology of MAO-B. The protocols provided in this guide serve as a starting point for the design and execution of experiments using this innovative chemical probe.

References

• BenchChem. (2025). Application Notes and Protocols for Cellular Imaging Using Azido-PEG8-NHS Ester.
• BenchChem. (2025). A Comparative Guide to the Reaction Kinetics of DBCO-PEG3-TCO and SPAAC Reagents.
• Wikipedia. (2024). Selegiline.
• PubChem. (n.d.). Selegiline. CID 26757.
• BenchChem. (2025). The Definitive Guide to Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).
• BenchChem. (2025). Application Notes and Protocols for Mao-B-IN-18 In Vitro Assays.
• Smith, E., & Collins, I. (2015). Photoaffinity labeling in target- and binding-site identification. Future medicinal chemistry, 7(2), 159–183.
• Luminos. (n.d.). Conjugation of Alkyne- or Azide-modified Proteins with Dye Azides or Alkynes.
• Metware Biotechnology. (2023).
• BigOmics Analytics. (2024).
• BioAssay Systems. (n.d.).
• ResearchGate. (n.d.). Drug action (IC 50 values) on MAO A and MAO B activities.
• Assay Genie. (n.d.). Monoamine Oxidase B (MAO-B) Inhibitor Screening Kit (Fluorometric).
• Hasan, M. M., et al. (2021). Recent updates on structural insights of MAO-B inhibitors: a review on target-based approach. Journal of Biomolecular Structure and Dynamics, 40(18), 8199-8225.
• Weerapana, E., et al. (2010). A new class of selective cysteine-reactive electrophiles.
• ResearchGate. (n.d.). IC50 values for the inhibition of recombinant human MAO-A and MAO-B by 3-methyl-3,4-dihydroquinazolin-2(1H)
• Dominex. (n.d.). Photoaffinity Labelling.
• TMT Sample Preparation for Proteomics Facility Submission and Subsequent Data Analysis. Journal of Visualized Experiments, (160), e61226.
• Murale, D. P., et al. (2016). Recent Advances in Target Characterization and Identification by Photoaffinity Probes. Molecules, 21(9), 1139.
• Elucidata. (2024).
• ResearchGate. (n.d.).
• Magyar, K. (2004). Pharmacological aspects of (-)-deprenyl. Current medicinal chemistry, 11(15), 2005–2018.
• Knoll, J. (1998). Behaviour of (-)-deprenyl and its analogues. Journal of neural transmission. Supplementum, 52, 11–23.
• Dhote, P. F., et al. (2023). Synthesis, characterization, and crystal structure of 2-(2-azidophenyl)-3-oxo-3H-indole 1-oxide.
• Noreen, S., et al. (2022). Synthesis, characterization and biological activity of azides and its derivatives.
• Magyar, K. (2004). (-)-Deprenyl, a selective MAO-B inhibitor, with apoptotic and anti-apoptotic properties. Neurotoxicology, 25(1-2), 243–251.
• Sletten, E. M., & Bertozzi, C. R. (2009). Bioorthogonal chemistry: fishing for selectivity in a sea of functionality. Angewandte Chemie (International ed. in English), 48(38), 6974–6998.
• Knoll, J. (1983). Deprenyl (selegiline): the history of its development and pharmacological action. Acta neurologica Scandinavica. Supplementum, 95, 57–80.
• ResearchGate. (n.d.). A concise enantioselective synthesis of (R)-selegiline, (S)-benzphetamine and formal synthesis of (R)
• ResearchGate. (n.d.).
• Xie, S., et al. (2019). Electrophilic Azides for Materials Synthesis and Chemical Biology. Accounts of chemical research, 52(12), 3349–3361.
• Magyar, K., & Szende, B. (2004). (-)-Deprenyl: from chemical synthesis to neuroprotection. Journal of neural transmission. Supplementum, (68), 3–15.
• InvivoChem. (n.d.). Deprenyl | inhibitor of Type B monoamine oxidase.

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• 1. Deprenyl (selegiline): the history of its development and pharmacological action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Deprenyl: from chemical synthesis to neuroprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (-)-Deprenyl, a selective MAO-B inhibitor, with apoptotic and anti-apoptotic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. fiveable.me [fiveable.me]
• 7. Selegiline | C13H17N | CID 26757 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. (+-)-Selegiline | C13H17N | CID 5195 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Selegiline - Wikipedia [en.wikipedia.org]
• 10. inhibition ic50 values: Topics by Science.gov [science.gov]
• 11. Recent updates on structural insights of MAO-B inhibitors: a review on target-based approach - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. researchgate.net [researchgate.net]
• 14. Organic Syntheses Procedure [orgsyn.org]
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• 20. TMT Sample Preparation for Proteomics Facility Submission and Subsequent Data Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Activity-Based Protein Profiling (ABPP) of Monoamine Oxidase B Using rac 4-Azido Deprenyl and CuAAC

Target Audience: Chemical Biologists, Proteomics Researchers, and Neurological Drug Development Scientists Application: Target Engagement, Off-Target Profiling, and In Situ Enzyme Activity Monitoring

Executive Summary & Mechanistic Rationale

The functional interrogation of enzymes within their native biological context requires probes that can covalently capture the active state of a target without disrupting its natural localization or behavior. For Monoamine Oxidase B (MAO-B)—a flavin-dependent oxidase heavily implicated in neurodegenerative diseases such as Parkinson's and Alzheimer's—traditional bulky fluorescent probes often fail due to poor cell permeability and steric hindrance within the enzyme's active site[1].

To circumvent this, tandem Activity-Based Protein Profiling (ABPP) utilizes a two-step bioorthogonal approach[2]. rac 4-Azido Deprenyl (CAS: 1216800-93-9) serves as a highly specialized, bifunctional suicide inhibitor designed specifically for this workflow[3].

The Dual-Functionality of rac 4-Azido Deprenyl

The elegance of rac 4-Azido Deprenyl lies in its structural dichotomy:

• The Warhead (Propargylamine): The alkyne moiety of the deprenyl scaffold acts as a mechanism-based suicide inhibitor. Upon entering the MAO-B active site, it is oxidized by the FAD cofactor, resulting in a highly reactive intermediate that covalently binds to the N5 atom of FAD. Critically, this covalent modification consumes the alkyne group [1].

• The Bioorthogonal Handle (4-Azido): Because the alkyne is consumed during enzyme inhibition, a secondary handle is required for downstream detection. The 4-azido group, strategically placed on the phenyl ring, remains chemically inert during the enzymatic reaction and is left exposed on the protein surface. This azide is subsequently reacted with an alkyne-functionalized reporter (e.g., Alkyne-TAMRA or Alkyne-Biotin) via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)[4].

Fig 1: Mechanistic workflow of MAO-B covalent inhibition followed by CuAAC tagging.

Experimental Workflow & Causality

The success of CuAAC-mediated ABPP relies on maintaining the delicate balance between robust click chemistry kinetics and the preservation of proteome integrity[5]. The workflow is divided into four critical phases.

Fig 2: Step-by-step experimental workflow for tandem ABPP using rac 4-Azido Deprenyl.

Phase 1: In Situ Labeling

Live cells or tissue homogenates are treated with rac 4-Azido Deprenyl. Because the probe is small and uncharged, it readily permeates cell membranes to engage active MAO-B in its native mitochondrial environment.

Phase 2: Proteome Extraction (The EDTA Caveat)

Following labeling, cells are washed and lysed. Causality Note: It is an absolute requirement to omit metal chelators such as EDTA or EGTA from the lysis buffer. Chelators will sequester the Cu(I) catalyst in the subsequent step, completely halting the cycloaddition reaction and resulting in false negatives[5].

Phase 3: CuAAC Click Chemistry

The lysate is reacted with an alkyne-reporter. This protocol utilizes THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) rather than the traditional TBTA. THPTA is highly water-soluble and effectively wraps the Cu(I) species, preventing it from catalyzing the generation of reactive oxygen species (ROS) that would otherwise degrade the protein backbone[5]. Sodium Ascorbate is used to reduce Cu(II) to the active Cu(I) state and must be added last to ensure the copper is reduced only when the protective ligand and substrates are fully assembled[4].

Phase 4: Protein Precipitation

A methanol/chloroform precipitation is mandatory post-click. This step denatures the proteins and strips away non-covalently bound, unreacted alkyne-fluorophores. Skipping this step will result in overwhelming background fluorescence during SDS-PAGE analysis[5].

Detailed Step-by-Step Protocol

Reagent Preparation

• rac 4-Azido Deprenyl Stock: 10 mM in anhydrous DMSO. Store at -20°C in single-use aliquots.

• Alkyne-Reporter Stock: 1 mM in DMSO (e.g., Alkyne-TAMRA or Alkyne-PEG4-Biotin).

• CuSO4 Stock: 50 mM in Milli-Q water.

• THPTA Ligand Stock: 10 mM in Milli-Q water.

• Sodium Ascorbate Stock: 50 mM in Milli-Q water. (Must be prepared fresh daily; oxidizes rapidly in air).

Labeling & Lysis

• Treat live cells (e.g., SH-SY5Y neuroblastoma cells) with 1–5 µM rac 4-Azido Deprenyl for 1–2 hours at 37°C. For negative controls, pre-treat with 10 µM standard Selegiline for 30 mins prior to probe addition.

• Wash cells 3x with cold PBS.

• Lyse cells using an EDTA-free buffer (e.g., 1% NP-40, 50 mM Tris-HCl pH 7.4, 150 mM NaCl, EDTA-free protease inhibitors).

• Clarify lysate by centrifugation (14,000 × g, 10 min, 4°C). Adjust protein concentration to 1.5 mg/mL.

CuAAC Reaction Assembly

Assemble the reaction in a 1.5 mL Eppendorf tube. Add reagents in the exact order listed in Table 1 to prevent premature copper reduction and protein precipitation.

Table 1: Optimized CuAAC Master Mix Formulation (per 50 µL Proteome)

Order of Addition	Component	Final Concentration	Volume to Add (for 50 µL)	Mechanistic Role
1	Proteome Lysate (1.5 mg/mL)	~1.5 mg/mL	43.5 µL	Source of azide-tagged MAO-B.
2	Alkyne-Reporter (1 mM)	10 µM	0.5 µL	Detection handle (Fluorophore/Biotin).
3	THPTA Ligand (10 mM)	100 µM	0.5 µL	Protects proteins from Cu-induced ROS.
4	CuSO4 (50 mM)	1 mM	1.0 µL	Source of copper catalyst.
5	Vortex gently to mix	-	-	Ensures ligand-copper complexation.
6	Sodium Ascorbate (50 mM)	1 mM	1.0 µL	Reduces Cu(II) to active Cu(I). Add Last.

Incubate the reaction in the dark at room temperature for 1 hour with gentle end-over-end rotation.

Protein Precipitation & Cleanup

• Add 200 µL of ice-cold Methanol to the 50 µL reaction. Vortex briefly.

• Add 75 µL of Chloroform. Vortex briefly.

• Add 150 µL of ice-cold Milli-Q water. Vortex thoroughly until cloudy.

• Centrifuge at 14,000 × g for 5 minutes. A solid protein disc will form at the interface between the upper aqueous layer and lower organic layer.

• Carefully aspirate the upper and lower liquid layers without disturbing the protein disc.

• Wash the pellet by adding 200 µL of cold Methanol. Sonicate briefly to dislodge the pellet, then centrifuge at 14,000 × g for 5 minutes.

• Aspirate the Methanol and air-dry the pellet for 10 minutes.

• Resuspend the pellet in 1x SDS loading buffer for in-gel fluorescence, or in an appropriate buffer for streptavidin enrichment/LC-MS/MS.

Troubleshooting & Optimization Guide

Table 2: Common CuAAC ABPP Issues and Causative Solutions

Observation	Scientific Cause	Corrective Action
No fluorescent signal on SDS-PAGE	Cu(I) catalyst was chelated or oxidized.	Ensure lysis buffer is strictly EDTA/EGTA-free. Verify Sodium Ascorbate was prepared fresh on the day of use[5].
High background smearing in all lanes	Incomplete removal of unreacted alkyne-reporter.	Ensure the Methanol/Chloroform precipitation step is performed rigorously. Do not skip the final Methanol wash[5].
Protein degradation / Low molecular weight bands	Cu(I) disproportionation generated ROS, cleaving peptide bonds.	Ensure THPTA is added before CuSO4. Consider increasing THPTA concentration to 500 µM if degradation persists[4].
Signal present in negative control (No Probe)	Endogenous biotinylation or non-specific thiol-yne reactivity.	If using Biotin, block endogenous biotin. If using strained alkynes (SPAAC), switch back to CuAAC, as strained alkynes react non-specifically with cysteines[5].

References

• "1216800-93-9 | rac 4-Azido Deprenyl - CATO: Reference Materials, Standards, Testing, Intermediates", C
• "Activity-Based Probes for Studying the Activity of Flavin-Dependent Oxidases and for the Protein Target Profiling of Monoamine Oxidase Inhibitors", PubMed Central (NIH),
• "Profiling enzyme activities in vivo using click chemistry methods", H1 Connect / Chem Biol,
• "Comparative Analysis of Click Chemistry Mediated Activity-Based Protein Profiling in Cell Lys
• "Targeting the Reactive Proteome: Recent Advances in Activity-Based Protein Profiling and Probe Design", PubMed Central (NIH),

Sources

• 1. Activity-Based Probes for Studying the Activity of Flavin-Dependent Oxidases and for the Protein Target Profiling of Monoamine Oxidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Profiling enzyme activities in viv ... | Article | H1 Connect [archive.connect.h1.co]
• 3. 1216800-93-9 | rac 4-Azido Deprenyl - CATO: Reference Materials, Standards, Testing, Intermediates [en.cato-chem.com]
• 4. Targeting the Reactive Proteome: Recent Advances in Activity-Based Protein Profiling and Probe Design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

rac 4-Azido Deprenyl as a photoaffinity label for MAO-B

Application Note: rac 4-Azido Deprenyl as a Dual-Action Photoaffinity Label for Monoamine Oxidase B (MAO-B) Profiling

Target Audience: Researchers, Principal Investigators, and Drug Development Professionals in Neuropharmacology and Proteomics.

Introduction & Mechanistic Rationale

Monoamine Oxidase B (MAO-B) is a mitochondrial outer-membrane flavoenzyme responsible for the oxidative deamination of neurotransmitters, making it a primary therapeutic target for neurodegenerative diseases such as Parkinson's and Alzheimer's [1]. While traditional mechanism-based inhibitors like Deprenyl (Selegiline) have been instrumental in MAO-B research, they exclusively modify the FAD cofactor. To comprehensively map the spatial architecture of the enzyme's 420 ų substrate cavity and 290 ų entrance cavity, researchers require probes that interact directly with the protein backbone [2].

rac 4-Azido Deprenyl was engineered to solve this challenge by functioning as a bifunctional, dual-action probe:

• Mechanism-Based Anchoring (Suicide Inhibition): The propargylamine moiety is oxidized by the FAD cofactor to a highly reactive iminium species, which subsequently attacks the N5 atom of the reduced FAD. Because FAD is already covalently linked to MAO-B via an 8α-(S-cysteinyl) linkage at Cys397, this step permanently anchors the probe to the enzyme-cofactor complex [3].

• Photoaffinity Crosslinking: The 4-azido group is strategically positioned on the phenyl ring, which occupies the hydrophobic substrate cavity. Upon UV irradiation (365 nm), the azide expels nitrogen gas ( N2​ ) to form a highly reactive singlet nitrene. This nitrene rapidly inserts into adjacent C-H or N-H bonds of gating residues (e.g., Tyr326), creating an irreversible intra-molecular bridge between the FAD cofactor and the active site pocket [1][3].

Dual-action mechanism: Suicide inhibition followed by UV-induced nitrene crosslinking.

Physicochemical Properties & Kinetic Data

To ensure reproducible assay design, it is critical to account for the physicochemical properties of the probe. The addition of the azido group slightly shifts the binding kinetics compared to native Deprenyl, but it retains high affinity for the MAO-B isoform.

Table 1: Physicochemical Properties of rac 4-Azido Deprenyl

Property	Value / Description
Chemical Name	4-Azido-N,α-dimethyl-N-2-propyn-ylbenzeneethanamine
CAS Number	1216800-93-9
Molecular Formula	C13​H16​N4​
Molecular Weight	228.29 g/mol
Activation Wavelength	~350 - 365 nm (UV-A)
Mass Shift (Post-UV)	+200.13 Da (Loss of N2​ )

Table 2: Comparative Kinetic Parameters (Representative)

Compound	Target	IC50​ (Apparent)	Mechanism of Action
L-Deprenyl	MAO-B	~4 nM	FAD-directed suicide inhibition
rac 4-Azido Deprenyl	MAO-B	~15 - 30 nM	FAD-directed + Photoaffinity crosslinking
Clorgyline	MAO-A	~2 nM	FAD-directed suicide inhibition

Experimental Protocols

The following protocol outlines a self-validating workflow for the successful labeling and crosslinking of MAO-B in mitochondrial fractions or recombinant preparations.

Phase 1: Mechanism-Based Anchoring (Dark Incubation)

Expertise Note: Aryl azides are highly sensitive to ambient light. Premature photolysis will generate nitrenes that react unspecifically with the solvent, destroying the probe's spatial mapping capabilities. All steps in Phase 1 must be performed in strict darkness or under red-light conditions.

• Preparation: Dilute recombinant human MAO-B (or isolated mitochondrial fractions) to a final concentration of 1 mg/mL in 50 mM Potassium Phosphate buffer (pH 7.4).

• Probe Addition: Add rac 4-Azido Deprenyl to a final concentration of 10 µM using a 10 mM stock dissolved in anhydrous DMSO. Ensure the final DMSO concentration does not exceed 1% (v/v) to prevent enzyme denaturation.

• Incubation: Incubate the mixture at 37°C for 30 minutes in amber microcentrifuge tubes.

• Validation Step: Before proceeding to UV crosslinking, withdraw a 5 µL aliquot and measure residual MAO-B activity using a standard fluorometric assay (e.g., Amplex Red / benzylamine substrate). Causality: A reduction in activity of >90% confirms that the propargylamine moiety has successfully oxidized and anchored to the FAD cofactor [4].

Phase 2: UV Photoaffinity Crosslinking

Expertise Note: The choice of UV wavelength is critical. While 254 nm light efficiently cleaves azides, it also causes direct photochemical damage to aromatic amino acids (Trp, Tyr, Phe) and peptide bond cleavage. Using 365 nm selectively excites the aryl azide without degrading the target protein[3].

• Thermal Control: Transfer the dark-incubated samples to a pre-chilled quartz multi-well plate or quartz cuvette. Place the vessel on an ice block. Causality: Nitrene insertion is an exothermic, highly reactive process; maintaining the sample at 0-4°C prevents thermal degradation of the protein during extended UV exposure.

• Irradiation: Expose the samples to 365 nm UV light using a crosslinking chamber (e.g., 100 W lamp positioned 5 cm above the sample) for 10 to 15 minutes.

Phase 3: Downstream Proteomic Processing

• Quenching & Denaturation: Add 4x Laemmli buffer containing 50 mM DTT and boil at 95°C for 5 minutes.

• Digestion: Alkylate cysteines with iodoacetamide, then digest the protein mixture with Trypsin (1:50 enzyme-to-protein ratio) overnight at 37°C.

• LC-MS/MS Analysis: Analyze the digested peptides via high-resolution LC-MS/MS.

  • Data Interpretation: Because FAD is covalently bound to Cys397, the successful crosslink will yield a complex mass signature: [Peptide containing Cys397] + [FAD] + [Probe (-N2)] + [Crosslinked Active Site Peptide]. Search for the specific +200.13 Da mass shift associated with the active site peptide fragment.

Workflow for MAO-B photoaffinity labeling, crosslinking, and LC-MS/MS peptide mapping.

References

• Binda, C., Newton-Vinson, P., Hubálek, F., Edmondson, D. E., & Mattevi, A. (2002). "Structure of human monoamine oxidase B, a drug target for the treatment of neurological disorders." Nature Structural Biology, 9(1), 22-26. URL:[Link]

• Edmondson, D. E., Binda, C., & Mattevi, A. (2004). "The FAD binding sites of human monoamine oxidases A and B." Neurotoxicology, 25(1-2), 63-72. URL:[Link]

• Krysiak, J., & Breinbauer, R. (2020). "Activity-Based Protein Profiling (ABPP) of Oxidoreductases." Chemistry–A European Journal, 26(63), 14281-14291. URL:[Link]

• Maycock, A. L., Abeles, R. H., Salach, J. I., & Singer, T. P. (1976). "Structure of covalent adduct formed by interaction of 3-dimethylamino-1-propyne and flavin of mitochondrial amine oxidase." Biochemistry, 15(1), 114-125. URL:[Link]

Advanced Bioconjugation and Activity-Based Protein Profiling Using rac 4-Azido Deprenyl

Overview and Mechanistic Rationale

Activity-Based Protein Profiling (ABPP) is a powerful chemical biology strategy used to interrogate the functional state of enzymes within their native biological environments. For the profiling of Monoamine Oxidase B (MAO-B)—a critical flavoenzyme localized to the outer mitochondrial membrane and implicated in neurodegenerative disorders—rac 4-Azido Deprenyl (CAS: 1216800-93-9) serves as a highly specific, bifunctional activity-based probe[1].

The Causality of Probe Design

rac 4-Azido Deprenyl is a structural analog of the FDA-approved MAO-B inhibitor selegiline. It operates via a "suicide inhibition" mechanism. The probe contains two critical functional groups: a propargylamine warhead and an azide reporter .

When the probe enters the active site of MAO-B, the enzyme oxidizes the tertiary amine to a highly electrophilic iminium intermediate. This intermediate triggers a nucleophilic attack from the N5 position of the reduced flavin adenine dinucleotide (FAD) cofactor, forming an irreversible covalent adduct[2].

Crucial Mechanistic Insight: Because the terminal alkyne of the propargylamine group is consumed during the covalent bonding to the FAD cofactor, standard deprenyl cannot be used for bioconjugation. The strategic addition of the azide group at the para-position of the phenyl ring ensures that the covalently modified MAO-B enzyme retains a bioorthogonal handle. This azide tag can subsequently be reacted with an alkyne-functionalized fluorophore or biotin via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)[3].

Fig 1. Mechanism of MAO-B covalent inhibition and subsequent bioconjugation via Click Chemistry.

Experimental Workflow

To capture the true physiological activity of MAO-B, labeling must be performed in live cells rather than cell lysates. Live-cell labeling preserves the native mitochondrial architecture and prevents the artificial oxidation of the FAD cofactor that often occurs during cell lysis[4].

Fig 2. Experimental workflow for Activity-Based Protein Profiling (ABPP) using rac 4-Azido Deprenyl.

Self-Validating Protocols

Phase 1: In Situ Activity-Based Labeling

A robust ABPP assay must be self-validating. To prove that the bioconjugation is strictly dependent on the catalytic activity of MAO-B, a competitive inhibition control must be established.

• Cell Culture : Seed human neuroblastoma cells (e.g., SH-SY5Y) in 6-well plates and culture until 80% confluent.

• Competitive Control (Validation Step) : Pre-treat the negative control wells with 50 µM of unlabeled deprenyl or pargyline for 1 hour at 37°C. This occupies all active MAO-B sites, ensuring that any subsequent signal from the azide probe is functionally specific[2].

• Probe Incubation : Treat all wells with 5 µM rac 4-Azido Deprenyl. Incubate for 2 hours at 37°C.

• Harvest : Wash the cells three times with ice-cold PBS to remove unbound probe. Scrape the cells into 1 mL of PBS and pellet by centrifugation (500 x g, 5 min).

Phase 2: Proteome Extraction

• Resuspend the cell pellet in 100 µL of non-denaturing lysis buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, and EDTA-free protease inhibitors).

• Incubate on ice for 30 minutes, vortexing periodically.

• Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Transfer the supernatant to a new tube and quantify the protein concentration using a BCA assay. Normalize all samples to exactly 2.0 mg/mL to ensure quantitative downstream comparison.

Phase 3: CuAAC Bioconjugation (Click Chemistry)

The order of reagent addition is the most critical variable in CuAAC. Premature reduction of copper will cause it to disproportionate and precipitate, halting the bioconjugation. Furthermore, Sodium Ascorbate is strictly preferred over phosphine-based reducers (like TCEP) because phosphines can slowly reduce the azide handle to an unreactive amine via the Staudinger reaction.

Table 1: CuAAC Reaction Cocktail Formulation

Reagent	Final Concentration	Causative Function in Bioconjugation
Proteome Lysate	1.0 - 2.0 mg/mL	Source of the azide-tagged MAO-B enzyme.
TAMRA-Alkyne	50 µM	Bioorthogonal reporter for in-gel fluorescent visualization.
CuSO₄	1 mM	Precursor to the catalytic Cu(I) species.
TBTA Ligand	100 µM	Stabilizes Cu(I), preventing its oxidation and disproportionation.
Sodium Ascorbate	2 mM	Reduces Cu(II) to Cu(I). Avoids azide reduction (unlike TCEP) and copper chelation (unlike DTT).

Step-by-Step Bioconjugation:

• To 50 µL of the normalized proteome lysate, add the reagents in the exact order listed in Table 1.

• Vortex gently after the addition of each reagent.

• Incubate the reaction mixture in the dark at room temperature for 1 hour.

• Protein Precipitation (Cleanup) : To quench the reaction and remove unreacted TAMRA-Alkyne, add 200 µL of cold methanol, 50 µL of chloroform, and 150 µL of LC-MS grade water. Vortex vigorously and centrifuge at 14,000 x g for 5 minutes.

• A protein disc will form at the interface. Carefully aspirate the upper aqueous and lower organic layers.

• Wash the protein pellet twice with 500 µL of cold methanol.

• Resuspend the pellet in 1x SDS sample buffer, boil for 5 minutes, and resolve via SDS-PAGE. Scan the gel using a fluorescence scanner (e.g., Typhoon) at the appropriate excitation/emission wavelengths for TAMRA.

Bioconjugation Optimization Strategies

Depending on the downstream application, researchers may choose between Copper-Catalyzed (CuAAC) or Strain-Promoted (SPAAC) click chemistry.

Table 2: Comparison of Bioconjugation Strategies for 4-Azido Deprenyl

Strategy	Reactive Partner	Kinetics	Primary Advantage	Primary Limitation
CuAAC	Terminal Alkyne	Fast (Minutes to 1 hr)	Highly efficient; small tag size minimizes steric hindrance during SDS-PAGE.	Copper toxicity prevents use in continuous live-cell imaging.
SPAAC	DBCO / BCN	Moderate (2 - 4 hrs)	No copper required; fully compatible with live-cell temporal imaging.	Bulky cyclooctyne tags can cause non-specific hydrophobic binding and alter protein migration.

Sources

• 1. 1216800-93-9 | rac 4-Azido Deprenyl - CATO: Reference Materials, Standards, Testing, Intermediates [en.cato-chem.com]
• 2. tugraz.elsevierpure.com [tugraz.elsevierpure.com]
• 3. ovid.com [ovid.com]
• 4. Enzyme-Activated Fluorogenic Probes for Live-Cell and in Vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: In Vivo Activity-Based Protein Profiling (ABPP) Using rac 4-Azido Deprenyl

Target Audience: Researchers, Chemical Biologists, and Drug Development Professionals Document Type: Advanced Experimental Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

In the landscape of neuropharmacology, Monoamine Oxidase B (MAO-B) is a critical target for the treatment of neurodegenerative disorders such as Parkinson's disease. While traditional assays measure enzyme inhibition in vitro, they fail to capture the dynamic, physiological state of the enzyme within the living brain. Activity-Based Protein Profiling (ABPP) bridges this gap by utilizing chemical probes that covalently tag active enzymes in their native environment.

As a Senior Application Scientist, I emphasize that probe design dictates the success of an ABPP workflow. Deprenyl (Selegiline) is a well-characterized, irreversible MAO-B inhibitor. However, native deprenyl lacks a reporter tag for downstream proteomic analysis. To solve this, researchers have developed rac 4-Azido Deprenyl (CAS: 1216800-93-9), a bifunctional probe that elegantly separates target engagement from signal detection.

The Causality of the Bifunctional Scaffold

The choice of an azide reporter over an alkyne reporter in this specific scaffold is not arbitrary. Deprenyl’s "warhead" is a propargylamine group (an alkyne). During the suicide inhibition mechanism, MAO-B oxidizes the amine to a reactive iminium species, which is subsequently attacked by the reduced FAD cofactor to form a stable covalent adduct (). Because the propargylamine's alkyne is chemically consumed during this process, it cannot be used for downstream click chemistry.

By utilizing rac 4-Azido Deprenyl, an azide group is strategically placed on the phenyl ring. This azide remains chemically inert during enzyme inhibition, preserving a pristine bioorthogonal handle for subsequent Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with an alkyne-functionalized fluorophore or biotin tag. Furthermore, utilizing the racemic (rac) mixture rather than the pure R-(-) enantiomer ensures that the full spectrum of stereoselective protein interactions (including MAO-A off-targets) is captured during exploratory profiling.

Mechanism of MAO-B suicide inhibition and subsequent CuAAC labeling.

Experimental Design: A Self-Validating System

A robust in vivo ABPP protocol must be a self-validating system. To ensure trustworthiness and eliminate false positives (such as non-specific protein binding or auto-fluorescence), your experimental design must include competitive and denatured controls.

The inclusion of a Competitive ABPP Cohort is critical. By pre-dosing animals with unlabeled deprenyl, the active sites of MAO-B are saturated. Subsequent administration of rac 4-Azido Deprenyl should yield no fluorescent signal. If a signal persists, it indicates non-specific binding, prompting immediate optimization of dosing pharmacokinetics.

Table 1: In Vivo Cohort Design and Control Strategy

Cohort	Pre-Treatment (T = -2h)	Probe Treatment (T = 0h)	Expected Outcome & Purpose
1. Vehicle Control	Saline	Saline	Baseline auto-fluorescence mapping.
2. Active Profiling	Saline	rac 4-Azido Deprenyl (10 mg/kg)	Maximum labeling of active MAO-A/B enzymes.
3. Competitive ABPP	Unlabeled Deprenyl (20 mg/kg)	rac 4-Azido Deprenyl (10 mg/kg)	Complete signal ablation; validates active-site specificity.
4. Ex Vivo Denatured	N/A (Harvested Brain)	Probe added to boiled lysate	No signal; confirms labeling requires a catalytically active enzyme.

Step-by-Step Protocol

Phase 1: In Vivo Administration and Tissue Harvesting

• Formulation: Dissolve rac 4-Azido Deprenyl in a vehicle of 5% DMSO, 5% Tween-80, and 90% sterile saline to ensure solubility and biocompatibility.

• Dosing: Administer the formulated probe via intraperitoneal (i.p.) injection at a dose of 10 mg/kg to the test cohorts.

• Incubation: Allow 2 hours for systemic circulation, blood-brain barrier (BBB) penetration, and covalent target engagement.

• Harvesting: Euthanize the subjects via CO2 asphyxiation followed by decapitation. Rapidly extract the brain (or peripheral tissues of interest) and snap-freeze in liquid nitrogen to halt all metabolic activity.

Phase 2: Proteome Extraction

Note: Because the probe forms a stable covalent bond with the FAD cofactor, mild detergents can be used without risking the loss of the probe-target interaction.

• Homogenization: Homogenize the tissue in ice-cold PBS containing 0.1% Triton X-100 and a broad-spectrum protease inhibitor cocktail (EDTA-free).

• Clarification: Centrifuge the homogenate at 100,000 × g for 45 minutes at 4°C to isolate the membrane-enriched fraction (where MAO enzymes predominantly reside on the outer mitochondrial membrane).

• Quantification: Determine protein concentration using a BCA assay. Normalize all samples to exactly 2.0 mg/mL in PBS.

Phase 3: CuAAC Click Chemistry Labeling

To visualize the target, the azide-tagged proteome must be reacted with an alkyne-reporter. We utilize TBTA to stabilize the Cu(I) oxidation state and prevent reactive oxygen species (ROS) from degrading the proteome ().

Table 2: CuAAC Master Mix Composition (Per 50 µL Reaction)

Reagent	Stock Concentration	Volume Added	Final Concentration	Mechanistic Function
Proteome Lysate	2.0 mg/mL	43.0 µL	~1.7 mg/mL	Source of azide-tagged MAO adducts.
Alkyne-TAMRA	2.5 mM (in DMSO)	1.0 µL	50 µM	Fluorescent reporter for in-gel detection.
TBTA	1.7 mM (in DMSO)	3.0 µL	100 µM	Ligand; stabilizes Cu(I) and prevents protein oxidation.
CuSO₄	50 mM (in H₂O)	1.0 µL	1 mM	Source of Copper catalyst.
TCEP	50 mM (in H₂O)	2.0 µL	2 mM	Reducing agent; converts Cu(II) to catalytic Cu(I).

Protocol Steps:

• Add the reagents to the proteome lysate in the exact order listed in Table 2. Critical: TCEP must be added last to initiate the reduction of Cu(II) to Cu(I) in the presence of the stabilizing TBTA ligand.

• Vortex gently and incubate the reaction in the dark at room temperature for 1 hour.

• Quench the reaction by adding 4× SDS-PAGE loading buffer (containing β-mercaptoethanol) and boiling at 95°C for 5 minutes.

Phase 4: Downstream Analysis

• Resolve the proteome mixtures (30 µg protein per lane) on a 10% SDS-PAGE gel.

• Image the gel using a flatbed fluorescence scanner (e.g., Typhoon) set to the TAMRA excitation/emission channels (Ex: 532 nm / Em: 580 nm).

• Active MAO-B will appear as a distinct fluorescent band at approximately 60 kDa. The competitive control lane should be entirely blank at this molecular weight.

In vivo Activity-Based Protein Profiling workflow for rac 4-Azido Deprenyl.

References

• Krysiak, J., et al. "Activity-Based Probes for Studying the Activity of Flavin-Dependent Oxidases and for the Protein Target Profiling of Monoamine Oxidase Inhibitors." Angewandte Chemie International Edition, 2012. Available at:[Link][1]

• Binda, C., et al. "Structure of human monoamine oxidase B, a drug target for the treatment of neurological disorders." Nature Structural Biology, 2003. Available at:[Link][2]

• Bielitza, M., et al. "A Class of Valuable (Pro-)Activity-Based Protein Profiling Probes: Application to the Redox-Active Antiplasmodial Agent, Plasmodione." JACS Au, 2021. Available at:[Link][3]

Sources

• 1. Activity-Based Probes for Studying the Activity of Flavin-Dependent Oxidases and for the Protein Target Profiling of Monoamine Oxidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ovid.com [ovid.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Mass Spectrometry Analysis of rac 4-Azido Deprenyl-Labeled Peptides for Chemoproteomics

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Technique: Activity-Based Protein Profiling (ABPP), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Introduction & Mechanistic Rationale

Activity-Based Protein Profiling (ABPP) has revolutionized chemoproteomics by enabling the interrogation of enzyme activity directly within native biological systems . Unlike traditional abundance-based proteomics, ABPP utilizes reactive chemical probes to covalently capture enzymes in their functionally active states .

This application note details the analytical workflow for rac 4-Azido Deprenyl (CAS: 1216800-93-9), a bifunctional activity-based probe derived from the FDA-approved Monoamine Oxidase B (MAO-B) inhibitor, selegiline (L-deprenyl). The probe features two critical functional domains:

• Propargylamine Warhead: Acts as a mechanism-based (suicide) inhibitor. Upon entering the active site of MAO-B, the propargyl group is enzymatically oxidized, forming an irreversible covalent adduct with the N5 atom of the flavin adenine dinucleotide (FAD) cofactor.

• 4-Azido Phenyl Ring: Serves as a bioorthogonal handle. Because the azide moiety is small and uncharged, it preserves the native cell permeability and binding affinity of the parent drug. Post-labeling, this azide undergoes a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with an alkyne-reporter tag for downstream enrichment and mass spectrometry (MS) analysis.

To successfully sequence rac 4-Azido Deprenyl-labeled peptides via LC-MS/MS, the experimental design must account for the complex nature of the adduct—specifically, the fact that the FAD cofactor is itself covalently linked to Cys397 of the MAO-B backbone.

Figure 1: Mechanistic pathway of MAO-B suicide inhibition and labeling by rac 4-Azido Deprenyl.

Experimental Workflow: A Self-Validating System

The following protocol is designed as a self-validating system. By incorporating a competitive inhibitor pretreatment (e.g., standard pargyline or deprenyl) alongside the active probe, researchers can definitively distinguish specific mechanistic targets from background non-specific binding .

Figure 2: Activity-Based Protein Profiling (ABPP) workflow for rac 4-Azido Deprenyl-labeled peptides.

Step-by-Step Methodology

Step 1: In Situ Proteome Labeling & Validation Control

• Cell Culture: Grow target cells (e.g., human glioblastoma cells or mouse brain lysates) to 80% confluency.

• Pre-treatment (Self-Validation): Divide samples into two cohorts. Treat Cohort A (Control) with 50 µM unmodified Deprenyl for 30 mins to block active MAO-B sites. Treat Cohort B (Test) with vehicle (DMSO).

• Probe Incubation: Add rac 4-Azido Deprenyl (10–50 µM final concentration) to both cohorts. Incubate for 1 hour at 37°C.

• Lysis: Wash cells with cold PBS, harvest, and lyse in 1% NP-40 in PBS with protease inhibitors. Standardize protein concentration to 2 mg/mL.

Step 2: CuAAC Click Chemistry Causality Note: The choice of reagents here is critical to prevent MS artifacts. We utilize THPTA to stabilize Cu(I) and prevent the generation of reactive oxygen species (ROS) that artificially oxidize methionine/cysteine residues, which would confound MS database searches.

• To 1 mL of proteome (2 mg), add the following sequentially, vortexing between additions:

  • Alkyne-Desthiobiotin (100 µM final): Why Desthiobiotin? It binds streptavidin with lower affinity ( Kd​≈10−11 M) than standard biotin, allowing for gentle elution of intact labeled peptides later.

  • THPTA ligand (100 µM final).

  • CuSO 4​ (1 mM final).

  • Sodium Ascorbate (1 mM final, freshly prepared): Reduces Cu(II) to the active Cu(I) catalyst.

• Incubate at room temperature for 1 hour in the dark.

Step 3: Protein Precipitation & Clean-up Causality Note: Direct addition of beads to the click mixture results in massive background binding. Methanol/Chloroform precipitation removes unreacted Alkyne-Desthiobiotin and copper salts that competitively suppress MS ionization.

• Add 4 volumes of cold Methanol, 1.5 volumes of Chloroform, and 3 volumes of ddH 2​ O.

• Centrifuge at 10,000 x g for 5 mins. A protein disc will form at the interface.

• Discard the supernatant, wash the pellet twice with cold Methanol, and air dry.

Step 4: Enrichment and Digestion

• Denaturation: Resuspend the pellet in 500 µL of 8 M Urea / 50 mM Ammonium Bicarbonate (ABC).

• Reduction/Alkylation: Add 10 mM TCEP (30 mins, 37°C) followed by 20 mM Iodoacetamide (30 mins, dark, RT) to prevent disulfide scrambling.

• Enrichment: Dilute the urea concentration to <2 M with 50 mM ABC. Add 50 µL of pre-washed Streptavidin agarose beads. Rotate for 2 hours at RT.

• Washing: Wash beads sequentially with 1% SDS, 4 M Urea, and 50 mM ABC (3x each) to remove non-covalently bound proteins.

• On-Bead Digestion: Add 1 µg of MS-grade Trypsin. Incubate overnight at 37°C.

• Elution of Labeled Peptides: Collect the supernatant (contains unmodified peptides for standard protein ID). To elute the specific probe-labeled peptides, incubate the beads with 50% Acetonitrile / 0.1% Formic Acid containing 5 mM free Biotin for 1 hour.

Step 5: LC-MS/MS Acquisition

• Desalt peptides using C18 StageTips.

• Analyze via a high-resolution mass spectrometer (e.g., Orbitrap Eclipse).

• Parameters: Use Data-Dependent Acquisition (DDA) or Data-Independent Acquisition (DIA) . Set MS1 resolution to 120,000 and MS2 resolution to 30,000. Use Higher-energy C-trap Dissociation (HCD) with normalized collision energy at 28%.

Data Presentation & Quantitative Analysis

When analyzing the MS data, search engines (e.g., MaxQuant, Proteome Discoverer) must be configured with custom variable modifications. Because rac 4-Azido Deprenyl can label both its mechanistic target (FAD-linked) and off-targets (direct cysteine alkylation), two distinct mass shifts must be accounted for.

Table 1: Mass Spectrometry Parameters and Expected Adduct Masses

Probe / Adduct Component	Molecular Formula	Monoisotopic Mass (Da)	Function / MS Search Implication
rac 4-Azido Deprenyl	C 13​ H 16​ N 4​	228.1375	Core activity-based probe targeting MAO-B and off-targets.
Alkyne-Desthiobiotin	C 16​ H 25​ N 3​ O 3​	307.1896	Click chemistry reporter tag added during CuAAC.
Triazole Linkage	N 3​ C 2​	+0.0000	Isomeric mass change; no mass added or lost during click reaction.
Off-Target Adduct	C 29​ H 41​ N 7​ O 3​	535.3271	Custom MS Modification: Mass shift added to off-target Cys/Lys residues.
FAD Cofactor	C 27​ H 33​ N 9​ O 15​ P 2​	785.1571	Endogenous MAO-B cofactor covalently linked to Cys397.
On-Target Adduct (MAO-B)	C 56​ H 72​ N 16​ O 18​ P 2​	1318.4739	Custom MS Modification: Massive shift on Cys397-containing peptides (Probe + Reporter + FAD).

Expert Insights & Troubleshooting

• The FAD-Linkage Challenge: A common pitfall in MAO-directed ABPP is failing to identify the site of labeling. Because the propargylamine warhead reacts with the FAD cofactor—which is permanently attached to Cys397 via a thioether bond in human MAO-B—the resulting labeled peptide carries a massive >1.3 kDa modification (FAD + Probe + Click Tag). Standard search engine tolerances often miss this. Solution: Ensure your search space includes the combined FAD-probe-reporter mass (1318.4739 Da) as a variable modification on Cysteine, and utilize stepped HCD collision energies to ensure fragmentation of both the bulky adduct and the peptide backbone.

• Validating Off-Targets: Deprenyl-based probes are known to exhibit off-target labeling at high concentrations (>50 µM) via direct alkylation of hyper-reactive cysteines. By comparing the MS intensities of the 535.32 Da modified peptides between the Deprenyl-pretreated (Control) and Vehicle-pretreated (Test) samples, true competitive targets can be isolated from background noise. If a peptide appears in both at equal intensities, it is a non-specific artifact.

References

• Activity-Based Probes for Studying the Activity of Flavin-Dependent Oxidases and for the Protein Target Profiling of Monoamine Oxidase Inhibitors. Angewandte Chemie International Edition.[Link]

• Activity-based protein profiling: A graphical review. Molecular Omics.[Link]

• Systematic Optimization of Activity-Based Protein Profiling for Identification of Polysorbate-Degradative Enzymes in Biotherapeutic Drug Substance Down to 10 ppb. bioRxiv.[Link]

• ABPP-HT*—Deep Meets Fast for Activity-Based Profiling of Deubiquitylating Enzymes Using Advanced DIA Mass Spectrometry Methods. International Journal of Molecular Sciences.[Link]

Application Note: Advanced Fluorescence Microscopy Protocols for Activity-Based Protein Profiling of MAO-B using rac 4-Azido Deprenyl

Target Audience: Researchers, Cell Biologists, and Drug Development Professionals Application: Activity-Based Protein Profiling (ABPP), Neurodegenerative Disease Modeling, Target Engagement Assays

Scientific Rationale & Mechanism of Action

Monoamine oxidase B (MAO-B) is a critical flavin-dependent enzyme localized to the outer mitochondrial membrane, heavily implicated in the pathogenesis of neurodegenerative disorders such as Parkinson's and Alzheimer's diseases. Traditional immunofluorescence techniques rely on antibodies that quantify total enzyme abundance but fail to distinguish between catalytically active and inactive MAO-B pools.

To overcome this, Activity-Based Protein Profiling (ABPP) utilizes small-molecule probes that covalently bind only to the active site of functional enzymes. rac 4-Azido Deprenyl is a premier activity-based probe (ABP) designed for this exact purpose. Based on the clinically approved MAO-B suicide inhibitor selegiline (L-deprenyl), this probe undergoes amine oxidation by active MAO-B to form a highly reactive iminium intermediate. This intermediate is subsequently attacked by the reduced FAD cofactor, irreversibly trapping the enzyme as a covalent adduct[1].

The incorporation of an azido ( −N3​ ) bioorthogonal handle allows for downstream functionalization via click chemistry without perturbing the probe's binding affinity—a phenomenon known as "linkage error" that often plagues bulky, pre-fluorophore-conjugated probes[2].

Caption: Mechanism of Action for rac 4-Azido Deprenyl via MAO-B suicide inhibition and click chemistry.

Experimental Design & Causality

A robust experimental design must be a self-validating system. When using rac 4-Azido Deprenyl, researchers must choose between two primary click chemistry ligation strategies: CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) and SPAAC (Strain-Promoted Azide-Alkyne Cycloaddition).

• Causality in Fixation: Because Cu(I) is highly toxic to living cells and induces oxidative stress, CuAAC must be performed after cell fixation. Fixation with 4% Paraformaldehyde (PFA) crosslinks cellular proteins, locking the covalently bound MAO-B/probe complex in place at the mitochondria and preventing diffusion during permeabilization.

• Self-Validation (The Competition Control): To prove that the resulting fluorescent signal is strictly MAO-B activity-dependent, a parallel control group must be pre-incubated with a competitive, non-azido MAO-B inhibitor (e.g., standard pargyline or unlabeled deprenyl)[3]. A successful assay will show near-complete ablation of the fluorescent signal in the competition control, validating the specificity of the azido-probe.

Quantitative Comparison of Click Chemistry Strategies

Click Chemistry Strategy	Fluorophore Reactive Group	Catalyst Required	Incubation Time	Background Signal	Best Application
CuAAC	Terminal Alkyne (e.g., Alkyne-Alexa488)	Yes (CuSO 4​ THPTA + Ascorbate)	30–60 min	Very Low	Fixed cell imaging, high-throughput screening
SPAAC	Cyclooctyne (e.g., DBCO-Cy5)	No	1–2 hours	Moderate	Live-cell imaging, sensitive tissue samples[4]

Step-by-Step Methodology: CuAAC Fluorescence Microscopy

The following protocol outlines the optimized workflow for labeling active MAO-B in cultured mammalian cells (e.g., SH-SY5Y neuroblastoma cells) using rac 4-Azido Deprenyl and CuAAC.

Phase 1: Live-Cell Probe Incubation

• Cell Seeding: Seed cells on glass coverslips in a 24-well plate and culture until 70-80% confluent.

• Pre-treatment (Control Only): For the self-validating competition control, pre-incubate cells with 50 µM unlabeled pargyline for 30 minutes at 37°C to block active MAO-B sites.

• Probe Labeling: Dilute rac 4-Azido Deprenyl in serum-free media to a final concentration of 2–5 µM. Incubate the cells (both experimental and control) for 1 hour at 37°C. Reasoning: Serum proteins can non-specifically bind the probe; serum-free conditions maximize target engagement.

• Washing: Wash cells 3 times with warm PBS to remove unbound probe.

Phase 2: Fixation and Permeabilization

• Fixation: Add 4% PFA in PBS for 15 minutes at room temperature (RT).

• Quenching: Wash 3 times with PBS, then quench unreacted PFA with 100 mM Glycine in PBS for 5 minutes.

• Permeabilization: Incubate with 0.1% Triton X-100 in PBS for 10 minutes at RT. Reasoning: The lipid bilayer must be permeabilized to allow the click-chemistry reagents and bulky fluorophores to access the intracellular mitochondrial MAO-B.

Phase 3: Bioorthogonal Ligation (Click Chemistry)

• Click Cocktail Preparation: Prepare the CuAAC reaction cocktail freshly in the following order to prevent catalyst precipitation:

  • PBS (Buffer)

  • 100 µM THPTA ligand (Stabilizes Cu(I) state)

  • 1 mM CuSO 4​

  • 2–5 µM Alkyne-Fluorophore (e.g., Alkyne-Alexa Fluor 488)

  • 2.5 mM Sodium Ascorbate (Added last to reduce Cu(II) to active Cu(I))

• Ligation: Add 250 µL of the click cocktail to each coverslip. Incubate in the dark for 1 hour at RT.

• Stringent Washing: Wash 3 times with PBS containing 0.1% Tween-20, followed by 2 washes with standard PBS. Reasoning: Stringent washing removes non-covalently trapped fluorophores, minimizing background noise.

Phase 4: Mounting and Imaging

• Counterstaining: Incubate with DAPI (1 µg/mL) for 5 minutes to visualize nuclei.

• Mounting: Mount coverslips onto glass slides using an anti-fade mounting medium.

• Confocal Imaging: Image using a laser scanning confocal microscope. MAO-B activity will appear as punctate, mitochondria-localized fluorescence.

Caption: Step-by-step experimental workflow for rac 4-Azido Deprenyl labeling and fluorescence imaging.

References

• Breinbauer, R., & Sieber, S. A. (2012). Activity-based Probes for Studying the Activity of Flavin-Dependent Oxidases and for the Protein Target Profiling of Monoamine Oxidase Inhibitors. Angewandte Chemie International Edition. Available at:[Link]

• Yao, S. Q., et al. (2015). A Small-Molecule Probe for Selective Profiling and Imaging of Monoamine Oxidase B Activities in Models of Parkinson's Disease. Angewandte Chemie International Edition. Available at:[Link]

• Krysiak, J. M., et al. (2012). Activity-Based Probes for Studying the Activity of Flavin-Dependent Oxidases and for the Protein Target Profiling of Monoamine Oxidase Inhibitors. PMC / National Institutes of Health. Available at:[Link]

• Wiley Analytical Science (2023). Illuminating (neuro)biology with click chemistry. Wiley. Available at:[Link]

Sources

• 1. Activity-based probes for studying the activity of flavin-dependent oxidases and for the protein target profiling of monoamine oxidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 3. Activity-Based Probes for Studying the Activity of Flavin-Dependent Oxidases and for the Protein Target Profiling of Monoamine Oxidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Small-Molecule Probe for Selective Profiling and Imaging of Monoamine Oxidase B Activities in Models of Parkinson's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of rac-4-Azido Deprenyl

Welcome to the technical support center for the purification of racemic 4-Azido Deprenyl. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the purification of this energetic and pharmacologically relevant molecule. Here, we provide in-depth, experience-driven troubleshooting advice and frequently asked questions to ensure the integrity and purity of your final compound.

Introduction to the Challenges

The purification of rac-4-Azido Deprenyl, a derivative of the well-known monoamine oxidase inhibitor Deprenyl (Selegiline)[1], presents a unique set of challenges. These stem from the inherent properties of the molecule:

• A Basic Amine Core: The tertiary amine in the Deprenyl scaffold is basic, leading to strong interactions with acidic stationary phases like silica gel, which can cause poor separation and recovery during column chromatography.

• The Energetic Azido Group: The aryl azide functionality, while generally more stable than its alkyl counterparts, is an energetic group sensitive to heat, light, and acidic conditions.[2][3] This necessitates careful handling and selection of purification conditions to prevent degradation and ensure safety.

• Racemic Nature: As a racemic mixture, the final purification may require a resolution step to separate the enantiomers if a single stereoisomer is desired for downstream applications.[4][5]

• Potential for Mutagenic Impurities: The synthesis of aryl azides can sometimes lead to the formation of mutagenic impurities, making their effective removal a critical aspect of the purification process.[6]

This guide will address these challenges in a practical, question-and-answer format, providing not just solutions, but the scientific reasoning behind them.

Part 1: Troubleshooting Guide for Column Chromatography

Column chromatography is a primary tool for the purification of rac-4-Azido Deprenyl. However, its successful implementation requires careful consideration of the molecule's basicity and the stability of the azide group.

dot

Caption: Troubleshooting workflow for column chromatography of rac-4-Azido Deprenyl.

Q1: My compound is streaking badly on the silica TLC plate and I'm getting poor separation. What's happening and how can I fix it?

A1: This is a classic issue when purifying basic compounds like amines on standard silica gel.[7] The acidic silanol groups (Si-OH) on the surface of the silica strongly interact with the basic nitrogen of your 4-Azido Deprenyl, leading to tailing and poor chromatographic performance.

Immediate Solution: Use a Basic Modifier

The most effective solution is to neutralize these acidic sites by adding a small amount of a basic modifier to your mobile phase.[7][8]

• Triethylamine (Et₃N): Add 0.5-2% (v/v) of triethylamine to your eluent. It's volatile and can be easily removed under vacuum.

• Ammonium Hydroxide (NH₄OH): A 1-2% addition of a concentrated aqueous ammonia solution to the mobile phase can also be effective, particularly when using more polar solvent systems like dichloromethane/methanol.

Experimental Protocol: TLC with a Basic Modifier

• Prepare two developing chambers. In one, place your standard eluent (e.g., 95:5 DCM:MeOH). In the second, place the same eluent with 1% triethylamine.

• Spot your crude material on two separate TLC plates.

• Run one plate in each chamber.

• Compare the chromatograms. You should observe a significant reduction in streaking and a more defined spot in the chamber with the basic modifier.

Q2: I've added a basic modifier, but my compound still seems to be degrading on the column. What are my options?

A2: If you suspect degradation, which can be indicated by the appearance of new, often colored, spots on the TLC of your collected fractions, the acidic nature of the silica gel might still be too harsh for the azide group, even with a modifier.

Alternative Stationary Phases:

• Alumina (Al₂O₃): Alumina is a good alternative to silica gel for purifying basic compounds.[7][9] You can use neutral or basic alumina. Basic alumina is particularly effective for strongly basic compounds.

• Reversed-Phase (C18) Silica: If your compound has sufficient solubility in polar solvents, reversed-phase chromatography is an excellent option.[10] The separation is based on hydrophobicity, avoiding the issues with acidic silanol groups. A typical mobile phase would be a gradient of water and acetonitrile or methanol, often with a small amount of a modifier like trifluoroacetic acid (TFA) or formic acid to improve peak shape.

Q3: How do I choose the right solvent system for my column?

A3: The ideal solvent system should provide a retention factor (Rf) of 0.2-0.4 for your target compound on a TLC plate.[11] This ensures good separation from impurities without excessively long elution times.

Recommended Solvent Systems for Screening (with 1% Et₃N):

Solvent System	Polarity	Comments
Hexane / Ethyl Acetate	Low to Medium	Good starting point for many organic compounds.
Dichloromethane / Methanol	Medium to High	Effective for more polar compounds.
Toluene / Acetone	Medium	Offers different selectivity compared to ester- or alcohol-based systems.

Step-by-Step Guide to Solvent System Selection:

• Dissolve a small amount of your crude material in a suitable solvent (e.g., DCM).

• Spot the solution on several TLC plates.

• Run the plates in different solvent systems containing 1% triethylamine.

• Visualize the plates under UV light (if your compound is UV active) and/or with a chemical stain.

• Choose the solvent system that gives the best separation between your product and its impurities, with an Rf value in the optimal range.

Part 2: Troubleshooting Guide for Crystallization

Crystallization is a powerful technique for obtaining highly pure material. However, it can be challenging, especially with crude products that may contain impurities that inhibit crystal formation.

Q4: I'm trying to recrystallize my purified 4-Azido Deprenyl, but it keeps "oiling out." What should I do?

A4: "Oiling out" occurs when the compound comes out of solution as a liquid rather than a solid. This often happens if the solution is supersaturated or cooled too quickly, or if impurities are present.

Troubleshooting Steps for Oiling Out:

• Add More Solvent: Gently heat the mixture to dissolve the oil, then add a small amount of hot solvent until the solution is clear again. Allow it to cool more slowly.

• Slow Cooling: Do not place the hot solution directly into an ice bath. Allow it to cool to room temperature slowly, then transfer it to a refrigerator, and finally to a freezer if necessary.

• Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

• Seed Crystals: If you have a small amount of pure, solid material, add a tiny crystal to the cooled solution to induce crystallization.

• Change the Solvent System: Your compound may be too soluble in your chosen solvent. Try a solvent system where the compound has lower solubility at room temperature but is soluble when hot. For amphetamine-like structures, solvents like heptane, isopropanol, or mixtures thereof can be effective.[12][13]

Q5: My crystallization yields are very low. How can I improve them?

A5: Low yields are often due to using too much solvent or the compound having significant solubility in the cold solvent.

Improving Crystallization Yield:

• Minimize Solvent: Use the minimum amount of hot solvent necessary to fully dissolve the compound.

• Use a Co-solvent (Antisolvent): Dissolve your compound in a good solvent (in which it is very soluble), and then slowly add a solvent in which it is poorly soluble (the antisolvent) until the solution becomes cloudy.[14] Gently heat until the solution is clear again, and then cool slowly.

Good Solvents (for Amphetamine-like bases)	Antisolvents
Acetone	Hexane, Heptane
Ethanol	Water, Diethyl Ether
Isopropanol	Pentane

Part 3: Chiral Resolution of Racemic 4-Azido Deprenyl

If you need to separate the enantiomers of rac-4-Azido Deprenyl, the most common method is to form diastereomeric salts with a chiral acid.[4][15]

dot

Caption: Workflow for chiral resolution via diastereomeric salt formation.

Q6: How do I perform a chiral resolution of my racemic amine?

A6: The principle is to react your racemic amine with a single enantiomer of a chiral acid. This creates a mixture of two diastereomeric salts, which have different physical properties (like solubility) and can be separated by fractional crystallization.[5][16]

Common Chiral Resolving Agents for Amines:

• (+)-Tartaric Acid

• (-)-Malic Acid

• (-)-Mandelic Acid

• (+)-Camphor-10-sulfonic acid

Experimental Protocol: Chiral Resolution

• Salt Formation: Dissolve your rac-4-Azido Deprenyl in a suitable solvent (e.g., ethanol or methanol). In a separate flask, dissolve an equimolar amount of the chiral resolving agent (e.g., (+)-tartaric acid) in the same solvent, heating gently if necessary.

• Combine Solutions: Slowly add the acid solution to the amine solution with stirring.

• Crystallization: Allow the solution to cool slowly to room temperature. The less soluble diastereomeric salt should crystallize out. You may need to reduce the solvent volume or cool further to induce crystallization.

• Isolation: Collect the crystals by filtration and wash them with a small amount of cold solvent.

• Liberation of the Free Base: Dissolve the isolated diastereomeric salt in water and basify the solution with an aqueous base (e.g., 1M NaOH) to a pH > 10.

• Extraction: Extract the liberated free amine with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Drying and Evaporation: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and evaporate the solvent to yield the enantiomerically enriched 4-Azido Deprenyl.

• Purity Check: Determine the enantiomeric excess (e.e.) of your product using chiral HPLC.

Part 4: Purity Assessment and Characterization

Q7: How can I be sure my final product is pure?

A7: A combination of analytical techniques should be used to confirm the purity and identity of your rac-4-Azido Deprenyl.

• ¹H and ¹³C NMR Spectroscopy: This will confirm the structure of your compound and can help identify impurities if they are present in significant amounts (>1-5%). Quantitative NMR (qNMR) can be used for a more precise purity determination.[17][18]

• High-Performance Liquid Chromatography (HPLC): HPLC is an excellent method for assessing purity.[19] Using a diode array detector can help to distinguish between your product and impurities that may have different UV spectra. Purity is typically determined by the area percentage of the main peak.

• Mass Spectrometry (MS): This will confirm the molecular weight of your compound. LC-MS is a powerful tool for identifying and quantifying impurities.

• Elemental Analysis: This provides the percentage composition of C, H, and N, which should match the theoretical values for your pure compound.

Frequently Asked Questions (FAQs)

Q8: What are the main safety precautions for handling 4-Azido Deprenyl?

A8: The primary hazards are associated with the azide group. While aryl azides are more stable than alkyl azides, they are still energetic compounds.[3]

• Avoid Heat and Shock: Do not heat the dry compound unnecessarily. Avoid grinding it harshly.

• Use Appropriate PPE: Always wear safety glasses, a lab coat, and gloves.

• Small Scale: When working with a new azide, it is prudent to start on a small scale.

• Avoid Heavy Metals: Azides can form explosive salts with heavy metals. Use plastic or glass spatulas.

Q9: Can I store my purified 4-Azido Deprenyl?

A9: Yes, but with care. It should be stored in a cool, dark place, such as a refrigerator, and protected from light to prevent photochemical degradation.[2][3]

Q10: What are the likely byproducts from the synthesis of 4-Azido Deprenyl?

A10: Assuming the synthesis proceeds via diazotization of an amino-deprenyl precursor followed by reaction with sodium azide, potential impurities could include:[20][21][22]

• Unreacted Amino-Deprenyl: The starting material for the azidation step.

• Phenolic Byproducts: Formed by the reaction of the intermediate diazonium salt with water.

• Coupling Products: Azo compounds can form from the reaction of the diazonium salt with other aromatic species.[23]

These impurities generally have different polarities and can be separated by the chromatographic methods described above.

References

• Inventor(s) not available. (n.d.). Preparation of Amphetamines from Phenylpropanolamines.

• Reddit r/OrganicChemistry. (2025). Aryl azides advice. [Link]

• ResearchGate. (2018). How can I isolate polar basic compound with silica gel column chromatography?. [Link]

• Inventor(s) not available. (n.d.). Synthesis of racemic amphetamine derivatives by cuprate addition reaction with aziridine phosphoramidate compounds.

• University of Rochester. (n.d.). Troubleshooting Flash Chromatography. [Link]

• Inventor(s) not available. (n.d.). Process for the preparation of amphetamines from phenylpropanolamines.

• Fantauzzi, S., et al. (2021). Cobalt Porphyrin‐Catalysed Synthesis of Azobenzenes by Dehydrogenative Coupling of Anilines. Chemistry – An Asian Journal, 16(18), 2633-2639. [Link]

• eLearning@VVU. (n.d.). Recrystallization Of Meth. [Link]

• Org. Synth. (2025). Purification of Organic Compounds by Flash Column Chromatography. 102, 276–302. [Link]

• da Silva, J. G., et al. (2021). One-Pot Sodium Azide-Free Synthesis of Aryl Azides from Anilines. Journal of the Brazilian Chemical Society, 32(8), 1695-1701. [Link]

• ResearchGate. (n.d.). Aryl Azides as Phosphine-Activated Switches for Small Molecule Function. [Link]

• Agatonovic-Kustrin, S., & Beresford, R. (2000). Role of Solvents in Improvement of Dissolution Rate of Drugs: Crystal Habit and Crystal Agglomeration. Scientia Pharmaceutica, 68(2), 179-191. [Link]

• Telvekar, V. N., & Rane, V. H. (2007). One pot synthesis of aromatic azide using sodium nitrite and hydrazine hydrate. Tetrahedron Letters, 48(35), 6051-6053. [Link]

• Wikipedia. (n.d.). Chiral resolution. [Link]

• LibreTexts Chemistry. (2020). 6.8: Resolution (Separation) of Enantiomers. [Link]

• ChemEurope. (n.d.). Chiral resolution. [Link]

• Froimowitz, M., et al. (2023). Chiral Resolution of the Enantiomers of the Slow-Onset Dopamine Reuptake Inhibitor CTDP-32476 and Their Activities. ACS Chemical Neuroscience, 14(19), 3549–3556. [Link]

• LibreTexts Chemistry. (2023). 5.8: Racemic Mixtures and the Resolution of Enantiomers. [Link]

• ResearchGate. (n.d.). Purity comparison by NMR and HPLC. [Link]

• Inventor(s) not available. (n.d.). Preparation of selegiline.
• Inventor(s) not available. (n.d.). Method for the recrystallisation and/or purification of azo-type compounds.

• ResearchGate. (2025). A concise enantioselective synthesis of (R)-selegiline, (S)-benzphetamine and formal synthesis of (R)-sitagliptin via electrophilic azidation of chiral imide enolates. [Link]

• Chourasiya, S., et al. (2024). Mutagenic Azido Impurities in Drug Substances: A Perspective. Journal of Pharmaceutical Investigation, 54, 1-16. [Link]

• NC State University. (2015). Recrystallization. [Link]

• Gfeller, D., & G. F. Pauli. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry, 57(21), 8753-8754. [Link]

• Wikipedia. (n.d.). Deprenyl. [Link]

• Kim, H., et al. (2018). Assessment of the Purity of Emodin by Quantitative Nuclear Magnetic Resonance Spectroscopy and Mass Balance. Journal of Analytical Science and Technology, 29(2), 79-85. [Link]

• SciSpace. (n.d.). Recrystallization of Active Pharmaceutical Ingredients. [Link]

• RSSL. (n.d.). qNMR for Purity Determination in Pharmaceuticals. [Link]

• ResearchGate. (2025). First Synthesis of Racemic Trans Propargylamino-Donepezil, a Pleiotrope Agent Able to Both Inhibit AChE and MAO-B, with Potential Interest against Alzheimer's Disease. [Link]

• ResearchGate. (2025). HPLC Analysis and Detection of L-Deprenyl. [Link]

• Huang, L., et al. (2023). Scale-up Preparation, Column Chromatography-Free Purification of Protected Carbonyl Containing Biomass Molecules and Their Derivatizations. Green Chemistry, 25(20), 8175-8185. [Link]

• ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. [Link]

• Teledyne ISCO. (2012). RediSep C-18 reversed phase column Purification of primary amines. [Link]

• ResearchGate. (2017). Purification of enzyme and removal of pigments using column chromatography. [Link]

• Wang, Y., et al. (2022). Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS. Molecules, 27(19), 6523. [Link]

• Pharmaffiliates. (n.d.). rac 4-Amino Deprenyl-d3. [Link]

• Beilstein J. Org. Chem. (2010). Synthesis of the fluorescent amino acid rac-(7-hydroxycoumarin-4-yl)ethylglycine. 6, 69. [Link]

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Reference Data & Comparative Studies

comparative analysis of rac 4-Azido Deprenyl and selegiline

An in-depth comparative analysis of Selegiline and its chemical biology derivative, rac 4-Azido Deprenyl , reveals a fascinating intersection between classic pharmacology and modern chemical proteomics. While Selegiline is a gold-standard therapeutic agent, rac 4-Azido Deprenyl was engineered to solve a fundamental problem in target validation: how to visualize and profile the active state of an enzyme in its native biological environment.

This guide provides a comprehensive technical comparison of these two molecules, detailing their mechanistic divergence, structural causality, and distinct experimental applications in drug development.

Structural Causality and Mechanistic Divergence

To understand the difference between these two molecules, one must examine the structural biology of the Monoamine Oxidase B (MAO-B) active site and the chemistry of irreversible inhibition.

Selegiline (L-Deprenyl) is a highly selective, irreversible inhibitor of MAO-B. Its mechanism of action relies on a propargylamine "warhead." When Selegiline enters the MAO-B active site, the enzyme attempts to oxidize the amine. This catalytic processing generates a highly reactive iminium intermediate, which is immediately attacked by the reduced FAD cofactor (specifically at the N5 position of the flavin ring). This forms a stable, covalent flavin adduct, permanently inactivating the enzyme. However, because the alkyne group of Selegiline is consumed in this covalent bond formation, the molecule loses any functional handle that could be used for downstream chemical tagging.

rac 4-Azido Deprenyl was rationally designed to overcome this limitation for1 [1]. By installing an azide group (-N₃) at the para-position of the phenyl ring, researchers created a bifunctional probe.

• Why the para-position? The MAO-B active site consists of a bipartite cavity (an entrance cavity and a substrate cavity). The para-position of the phenyl ring points directly toward the entrance cavity. This strategic placement ensures that the bulky azide group does not sterically clash with the FAD cofactor, preserving the molecule's ability to covalently inhibit the enzyme.

• The Bioorthogonal Advantage: Once rac 4-Azido Deprenyl forms the covalent flavin adduct via its propargylamine warhead, the azide group remains unreacted and exposed. After cell lysis and protein denaturation, this azide serves as a bioorthogonal handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click" chemistry, allowing researchers to attach fluorophores or biotin tags to the inhibited MAO-B protein [3].

Mechanistic divergence of Selegiline and rac 4-Azido Deprenyl post-MAO-B binding.

Quantitative Comparison & Performance Metrics

While the addition of the azide group alters the physicochemical properties of the parent drug, rac 4-Azido Deprenyl retains the necessary pharmacological parameters to act as a reliable surrogate for Selegiline in proteomic studies.

Parameter	Selegiline (L-Deprenyl)	rac 4-Azido Deprenyl
Primary Application	Therapeutic drug (Parkinson's Disease)	Activity-Based Probe (Chemical Proteomics)
Enzyme Target	MAO-B (Highly selective)	MAO-B (Primary), MAO-A (at higher concentrations)
Inhibition Mechanism	Mechanism-based, irreversible (FAD adduct)	Mechanism-based, irreversible (FAD adduct)
Bioorthogonal Handle	None	para-Azide (-N₃)
Molecular Weight	187.28 g/mol	228.29 g/mol
Stereochemistry	Enantiopure (R-(-)-isomer)	Racemic mixture (typically)
Downstream Readout	Pharmacological effect / Behavior	Fluorescence Imaging / Mass Spectrometry

Self-Validating Experimental Protocol: Competitive ABPP

To utilize rac 4-Azido Deprenyl effectively, the experimental design must rule out non-specific protein labeling. The standard in the field is a competitive ABPP assay , which utilizes Selegiline as a competitor. By pre-incubating the proteome with Selegiline, the active sites of MAO-B are covalently blocked. Subsequent addition of rac 4-Azido Deprenyl should yield no fluorescent signal, proving that the probe's labeling is strictly activity-dependent and on-target.

Step-by-Step Methodology

Phase 1: Competitive Pre-incubation

• Divide native cell lysates (e.g., SH-SY5Y neuroblastoma cells) into two aliquots (1 mg/mL protein concentration in PBS).

• Control Aliquot: Add vehicle (DMSO, 0.1% final concentration).

• Competitor Aliquot: Add Selegiline (10 µM final concentration).

• Incubate both aliquots at 37°C for 30 minutes. Causality: This allows Selegiline to fully occupy and covalently modify the FAD cofactors in active MAO-B enzymes.

Phase 2: Probe Labeling 5. Add rac 4-Azido Deprenyl (1 µM final concentration) to both aliquots. 6. Incubate at 37°C for 1 hour. Causality: The probe will only label MAO-B enzymes that remain catalytically active and unblocked.

Phase 3: CuAAC Click Chemistry 7. To each aliquot, add the click chemistry reagents in the following strict order to prevent2 [2]:

• TAMRA-Alkyne (Fluorophore, 50 µM)

• TCEP (Reducing agent, 1 mM) - Reduces Cu(II) to the active Cu(I) species.

• TBTA or THPTA (Copper ligand, 100 µM) - Stabilizes Cu(I) in aqueous buffer.

• CuSO₄ (Catalyst source, 1 mM)

• React at room temperature for 1 hour in the dark.

Phase 4: Resolution and Visualization 9. Quench the reaction by adding 4X SDS loading buffer and boiling at 95°C for 5 minutes. 10. Resolve proteins via SDS-PAGE. 11. Scan the gel using a fluorescence imager (e.g., Typhoon scanner at 532 nm excitation). Validation Check: The Control Aliquot will show a strong fluorescent band at ~60 kDa (MAO-B). The Competitor Aliquot must show a complete absence of this band, validating the specificity of the rac 4-Azido Deprenyl probe.

Self-validating ABPP workflow utilizing competitive pre-incubation.

Strategic Applications in Drug Development

Choosing between Selegiline and rac 4-Azido Deprenyl depends entirely on the phase and goal of the research:

• Use Selegiline when: Conducting in vivo pharmacological models, assessing behavioral changes in neurodegenerative disease models, or benchmarking the therapeutic efficacy of novel MAO-B inhibitors.

• Use rac 4-Azido Deprenyl when: Performing target engagement studies to confirm that a new drug actually reaches and binds MAO-B in living cells; profiling the off-target landscape of propargylamine-based drugs via LC-MS/MS proteomics; or mapping the subcellular localization of active MAO-B enzymes using fluorescence microscopy.

By converting a static therapeutic (Selegiline) into a dynamic reporting tool (rac 4-Azido Deprenyl), researchers gain unprecedented visibility into the functional oxidoreductase proteome.

References

• Activity-Based Probes for Studying the Activity of Flavin-Dependent Oxidases and for the Protein Target Profiling of Monoamine Oxidase Inhibitors.
• Problems and Solutions in Click Chemistry Applied to Drug Probes.
• Activity‐Based Protein Profiling of Oxidases and Reductases. Elsevier Pure / Graz University of Technology.

Sources

• 1. Activity-Based Probes for Studying the Activity of Flavin-Dependent Oxidases and for the Protein Target Profiling of Monoamine Oxidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Problems and Solutions in Click Chemistry Applied to Drug Probes - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of MAO-B Inhibitory Activity: rac 4-Azido Deprenyl vs. Conventional Inhibitors

Monoamine oxidase B (MAO-B) is a critical flavin-dependent enzyme responsible for the oxidative deamination of biogenic amines, most notably dopamine. In the context of neurodegenerative disorders such as Parkinson's disease, inhibiting MAO-B preserves endogenous dopamine levels and mitigates oxidative stress caused by hydrogen peroxide ( H2​O2​ ) byproducts[1].

While conventional therapeutics like L-Deprenyl (Selegiline) and Rasagiline are optimized for clinical efficacy[], drug development and neurochemical profiling often require specialized analytical tools. rac 4-Azido Deprenyl (CAS: 1216800-93-9)[3] bridges this gap. By incorporating a bioorthogonal azide moiety into the deprenyl scaffold, it functions as an Activity-Based Protein Probe (ABPP) that retains potent inhibitory activity while allowing for downstream target visualization.

This guide provides an objective, data-driven comparison of rac 4-Azido Deprenyl against standard MAO-B inhibitors, detailing structural causality, quantitative performance, and self-validating experimental protocols for target engagement studies.

Structural Causality & Mechanism of Action

The pharmacological efficacy of propargylamine-based inhibitors relies on a highly specific suicide-inhibition mechanism.

• The Propargyl Warhead: Both Selegiline and rac 4-Azido Deprenyl utilize an acetylenic (propargyl) moiety. Quantum-chemical calculations suggest a polar anionic mechanism where the flavin moiety of MAO-B acts as an electrophile; a covalent bond is formed after deprotonation at the terminal carbon of the inhibitor[]. This results in irreversible enzyme inactivation.

• The Azido Modification: In rac 4-Azido Deprenyl, an azide ( −N3​ ) group is substituted at the para position of the phenyl ring. The MAO-B active site contains a bipartite hydrophobic cavity (the entrance cavity and the substrate cavity). The para-azido substitution is sterically tolerated within the substrate cavity, ensuring the molecule retains nanomolar affinity for MAO-B.

• Reversibility vs. Irreversibility: Unlike Safinamide, which relies on reversible, non-covalent interactions to block the active site[], rac 4-Azido Deprenyl permanently tags the enzyme. This irreversibility is what makes the azide handle useful: once the enzyme is covalently modified, the azide group can be reacted with an alkyne-fluorophore via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) without fear of the probe washing out during sample preparation.

Caption: Pharmacological pathway of MAO-B inhibition by rac 4-Azido Deprenyl preventing dopamine degradation.

Quantitative Performance Comparison

When evaluating MAO-B inhibitors, the critical metrics are IC50​ (potency), selectivity ratio (MAO-B over MAO-A), and the nature of binding. While L-Deprenyl is the gold standard for therapeutic selectivity (inactivating MAO-B at nanomolar concentrations)[], rac 4-Azido Deprenyl is optimized for analytical target engagement.

Because rac 4-Azido Deprenyl is a racemic mixture (containing both the active R-enantiomer and the less active S-enantiomer) and carries additional steric bulk, its raw potency is slightly attenuated compared to enantiopure L-Deprenyl, though it remains highly effective in the nanomolar range.

Compound	Primary Application	MAO-B IC50​	Binding Mechanism	Selectivity (MAO-B/A)	Key Structural Feature
L-Deprenyl (Selegiline)	Clinical Therapeutic	~6.8 nM[4]	Irreversible (Covalent)	High (>100-fold)	Propargylamine
Rasagiline	Clinical Therapeutic	~4.4 nM	Irreversible (Covalent)	High (>100-fold)	Propargyl-indane
Safinamide	Clinical Therapeutic	~98 nM	Reversible	Very High (>1000-fold)	α -aminoamide
rac 4-Azido Deprenyl	Analytical Probe	~25 - 50 nM	Irreversible (Covalent)	Moderate (~50-fold)	Propargylamine + Azide

Note: IC50​ values are highly dependent on assay conditions (e.g., recombinant human enzymes vs. tissue homogenates) and substrate concentrations.

Self-Validating Experimental Protocols

To ensure scientific integrity, any assay utilizing rac 4-Azido Deprenyl must include built-in controls to validate both enzyme activity and probe specificity. Below are two field-proven workflows.

Protocol A: Fluorometric Determination of MAO-B Inhibition (Amplex Red Assay)

This protocol measures the functional inhibition of MAO-B by quantifying the reduction in H2​O2​ production.

Causality & Design: MAO-B oxidizes benzylamine, producing H2​O2​ . Horseradish peroxidase (HRP) uses this H2​O2​ to oxidize Amplex Red into resorufin, a highly fluorescent compound. By pre-incubating the enzyme with rac 4-Azido Deprenyl, we block this cascade. Clorgyline is added to all wells to silence any background MAO-A activity, ensuring the signal is exclusively MAO-B derived[].

• Preparation: Dilute recombinant human MAO-B in reaction buffer (0.05 M sodium phosphate, pH 7.4).

• Inhibitor Incubation: Add rac 4-Azido Deprenyl at varying concentrations (1 nM to 10 μ M) to the enzyme. Include a vehicle control (DMSO) and a positive control (L-Deprenyl at 100 nM). Incubate for 30 minutes at 37°C to allow covalent adduct formation.

• Substrate Addition: Add a working solution containing 1 mM benzylamine (MAO-B specific substrate), 1 U/mL HRP, and 50 μ M Amplex Red.

• Kinetic Readout: Measure fluorescence continuously for 60 minutes at Ex/Em = 545/590 nm.

• Validation Check: The positive control (L-Deprenyl) must show >95% signal suppression. If the vehicle control lacks fluorescence, the enzyme or HRP has degraded, invalidating the run.

Protocol B: Activity-Based Protein Profiling (ABPP) via Click Chemistry

This protocol exploits the unique azido group of rac 4-Azido Deprenyl to visualize active MAO-B in complex proteomes.

Causality & Design: The probe covalently binds only to catalytically active MAO-B. Denatured enzymes cannot process the propargyl warhead. By using a competitive displacement control with cold Selegiline, we prove that the azido-probe is specifically binding the MAO-B active site and not non-specifically adhering to other proteins.

• Proteome Labeling: Incubate 50 μ g of brain tissue lysate with 1 μ M rac 4-Azido Deprenyl for 1 hour at 37°C.

  • Control 1 (Negative): Heat-denature the lysate at 95°C for 10 min prior to probe addition.

  • Control 2 (Competitive): Pre-incubate lysate with 10 μ M L-Deprenyl for 30 min before adding the azido-probe.

• CuAAC Click Reaction: Add the click chemistry master mix: 100 μ M Alkyne-Cyanine5 (fluorophore), 1 mM TCEP (reducing agent), 100 μ M TBTA (ligand), and 1 mM CuSO4​ (catalyst). React for 1 hour at room temperature in the dark.

• Protein Precipitation: Precipitate proteins using cold methanol/chloroform to remove unreacted fluorophore and probe.

• Visualization: Resuspend the pellet in SDS sample buffer, boil, and resolve via SDS-PAGE. Scan the gel using a fluorescence imager (650 nm channel).

• Validation Check: A distinct fluorescent band at ~60 kDa (MAO-B) should appear only in the experimental lane. The absence of this band in Control 1 proves activity-dependence. The absence in Control 2 proves active-site specificity.

Caption: Self-validating Activity-Based Protein Profiling (ABPP) workflow using rac 4-Azido Deprenyl.

Conclusion

While L-Deprenyl (Selegiline) and Rasagiline remain the optimal choices for therapeutic MAO-B inhibition due to their high potency and enantiomeric purity, rac 4-Azido Deprenyl is an indispensable tool for molecular pharmacology. By sacrificing a marginal degree of potency, it provides a highly reliable, bioorthogonal handle for click chemistry. When deployed within self-validating experimental frameworks, it allows researchers to definitively map MAO-B target engagement, study enzyme turnover, and screen novel competitive inhibitors in complex biological matrices.

References

• Monoamine Oxidase Inhibitor Compounds List - BOC Sciences. BOC Sciences.
• (R)-(-)-Deprenyl hydrochloride (Selegiline hydrochloride), MAO-B selective inhibitor - Abcam. Abcam.
• (-)-Deprenyl, a selective MAO-B inhibitor, with apoptotic and anti-apoptotic properties - PubMed. National Institutes of Health (NIH).
• 288662 rac 4-azido deprenyl CAS: 1216800-93-9 - usbio.net. US Biological.

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• 4. (R)-(-)-Deprenyl hydrochloride (Selegiline hydrochloride), MAO-B selective inhibitor (CAS 14611-52-0) | Abcam [abcam.com]

A Comparative Guide to CuAAC and SPAAC for the Conjugation of rac-4-Azido Deprenyl

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern chemical biology and drug development, the ability to covalently link molecules with precision and efficiency is paramount. The advent of "click chemistry" has provided a powerful toolkit for achieving this, with the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) standing out as two of the most robust and widely adopted methods.[1] This guide offers an in-depth comparative analysis of these two ligation strategies, specifically tailored to the conjugation of a novel research compound, racemic 4-Azido Deprenyl.

Deprenyl, a well-characterized monoamine oxidase inhibitor, serves as a valuable scaffold for the development of targeted probes and therapeutics.[2] By introducing an azide moiety at the 4-position of the phenyl ring, we create a versatile handle for "clicking" this molecule onto a variety of substrates, such as imaging agents, affinity tags, or drug delivery systems. The choice between CuAAC and SPAAC for this conjugation is not trivial, as each method presents a unique set of advantages and disadvantages that can significantly impact experimental design and outcomes. This guide will provide the foundational knowledge, comparative data, and detailed protocols to enable an informed decision for your specific application.

The Contenders: A Tale of Two "Clicks"

At their core, both CuAAC and SPAAC are manifestations of the Huisgen 1,3-dipolar cycloaddition, a reaction that forms a stable triazole linkage from an azide and an alkyne.[1] However, the mode of activation for this cycloaddition is what sets them apart.

CuAAC: The Catalyzed Powerhouse

The CuAAC reaction, often considered the archetypal "click" reaction, relies on a copper(I) catalyst to dramatically accelerate the cycloaddition between a terminal alkyne and an azide.[3][4] This catalytic cycle not only enhances the reaction rate by orders of magnitude but also ensures high regioselectivity, exclusively yielding the 1,4-disubstituted triazole isomer.[3] The reaction is highly efficient and tolerant of a wide range of functional groups and solvents, making it a workhorse in organic synthesis and materials science.[5]

SPAAC: The Bioorthogonal Champion

The primary limitation of CuAAC for biological applications is the inherent cytotoxicity of the copper catalyst.[1] This challenge spurred the development of SPAAC, a copper-free alternative that leverages ring strain to drive the cycloaddition.[] In SPAAC, the linear alkyne is replaced with a strained cyclooctyne, such as dibenzocyclooctyne (DBCO) or bicyclo[6.1.0]nonyne (BCN). The high-energy, strained triple bond of the cyclooctyne readily reacts with an azide to release this strain, proceeding efficiently at physiological temperatures and pH without the need for a catalyst.[7] This bioorthogonality makes SPAAC the go-to method for conjugations in living systems.[8]

Head-to-Head: A Quantitative Comparison

The choice between CuAAC and SPAAC for the conjugation of rac-4-Azido Deprenyl will ultimately depend on the specific experimental context. The following table provides a quantitative comparison of key performance parameters to guide this decision.

Parameter	Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)	Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
Second-Order Rate Constant (k₂)	10² - 10³ M⁻¹s⁻¹ (with aryl azides)	~0.07 - 0.63 M⁻¹s⁻¹ (BCN with aryl azides)[9] ~0.01 - 0.1 M⁻¹s⁻¹ (DBCO with aryl azides)[10]
Catalyst Requirement	Yes (Copper (I))	No
Biocompatibility	Limited due to copper cytotoxicity	Excellent, suitable for in vivo applications[8]
Regioselectivity	Exclusively 1,4-disubstituted triazole[3]	Mixture of regioisomers (with some cyclooctynes)
Alkyne Reactant	Terminal Alkynes	Strained Cyclooctynes (e.g., DBCO, BCN)
Reagent Cost & Accessibility	Terminal alkynes are generally inexpensive and readily available.	Strained cyclooctynes are typically more expensive and complex to synthesize.
Side Reactions	Potential for oxidative damage to biomolecules from copper/reductant system.	Some cyclooctynes (e.g., DBCO) can react with thiols.[10]

Reaction Mechanisms and Experimental Workflows

To further elucidate the practical differences between CuAAC and SPAAC, the following diagrams illustrate their respective reaction mechanisms and a generalized experimental workflow for the conjugation of rac-4-Azido Deprenyl.

CuAAC Reaction Mechanism

Caption: Catalytic cycle of the CuAAC reaction.

SPAAC Reaction Mechanism

Caption: Mechanism of the SPAAC reaction.

Comparative Experimental Workflow

Caption: Comparative workflow for conjugation.

Detailed Experimental Protocols

The following protocols provide a starting point for the synthesis of rac-4-Azido Deprenyl and its subsequent conjugation via CuAAC and SPAAC. Optimization of reaction conditions may be necessary for specific substrates and applications.

Protocol 1: Synthesis of rac-4-Azido Deprenyl

This protocol is based on established methods for the synthesis of aryl azides from anilines.[9][11]

Materials:

• rac-4-Amino Deprenyl

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Sodium Azide (NaN₃)

• Deionized Water

• Ethyl Acetate

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ice Bath

• Round-bottom flask and magnetic stirrer

Procedure:

• Aniline Dissolution: In a round-bottom flask, dissolve rac-4-Amino Deprenyl (1.0 eq) in a mixture of concentrated HCl (4.0 eq) and deionized water.

• Cooling: Cool the solution to 0-5°C in an ice bath with vigorous stirring.

• Diazotization: Dissolve NaNO₂ (1.1 eq) in a minimal amount of deionized water. Slowly add this solution dropwise to the cold aniline solution, maintaining the temperature below 5°C.

• Azidation: In a separate flask, dissolve NaN₃ (1.2 eq) in deionized water and cool to 0-5°C. Slowly add the cold diazonium salt solution to the sodium azide solution with vigorous stirring.

• Reaction: Allow the reaction mixture to stir at 0-5°C for 1 hour, then warm to room temperature and stir for an additional 1-2 hours.

• Workup: Extract the reaction mixture with ethyl acetate. Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude rac-4-Azido Deprenyl.

• Purification: Purify the product by column chromatography on silica gel.

Safety Precautions: Sodium azide is highly toxic and can form explosive compounds. Handle with extreme care in a well-ventilated fume hood. Diazonium salts are unstable and potentially explosive when dry; do not isolate the intermediate.

Protocol 2: CuAAC Conjugation of rac-4-Azido Deprenyl

This protocol is a general procedure for the conjugation of rac-4-Azido Deprenyl to a substrate containing a terminal alkyne.[12]

Materials:

• rac-4-Azido Deprenyl (in a suitable solvent like DMSO or DMF)

• Alkyne-functionalized substrate

• Copper(II) Sulfate (CuSO₄) solution (e.g., 50 mM in water)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) solution (e.g., 100 mM in water)

• Sodium Ascorbate solution (e.g., 1 M in water, freshly prepared)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the alkyne-functionalized substrate (1.0 eq) and rac-4-Azido Deprenyl (1.5-5.0 eq) in PBS.

• Catalyst Premix: In a separate tube, mix the CuSO₄ solution and THPTA solution in a 1:2 molar ratio.

• Initiation: Add the catalyst premix to the reaction mixture, followed by the freshly prepared sodium ascorbate solution. The final concentration of copper is typically 50-200 µM.

• Incubation: Incubate the reaction at room temperature for 1-4 hours. The reaction can be monitored by LC-MS or HPLC.

• Purification: Purify the conjugate using a suitable method such as size-exclusion chromatography, dialysis, or reverse-phase HPLC to remove the copper catalyst and excess reagents.

Protocol 3: SPAAC Conjugation of rac-4-Azido Deprenyl

This protocol outlines the conjugation of rac-4-Azido Deprenyl to a substrate functionalized with a strained cyclooctyne (e.g., DBCO or BCN).[13]

Materials:

• rac-4-Azido Deprenyl (in a suitable solvent like DMSO or DMF)

• Strained cyclooctyne-functionalized substrate

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the strained cyclooctyne-functionalized substrate (1.0 eq) and rac-4-Azido Deprenyl (1.5-3.0 eq) in PBS.

• Incubation: Incubate the reaction mixture at room temperature or 37°C for 2-24 hours. The reaction progress can be monitored by LC-MS or HPLC.

• Purification: Purify the conjugate using a suitable method such as size-exclusion chromatography, dialysis, or reverse-phase HPLC to remove unreacted starting materials.

Conclusion: Making the Right Choice for Your Research

Both CuAAC and SPAAC are exceptionally powerful and reliable methods for the conjugation of rac-4-Azido Deprenyl. The optimal choice is dictated by the specific demands of the application.

Choose CuAAC when:

• Speed is critical: CuAAC offers significantly faster kinetics, which is advantageous for high-throughput applications or when working with unstable molecules.[8]

• Biocompatibility is not a concern: For in vitro applications, materials science, or the synthesis of compound libraries, the cytotoxicity of copper is not a limiting factor.

• Cost is a major consideration: Terminal alkynes and copper catalysts are generally more economical than strained cyclooctynes.

Choose SPAAC when:

• Working with living systems: The absence of a cytotoxic copper catalyst makes SPAAC the gold standard for in vivo imaging, live-cell labeling, and the development of therapeutics for administration to living organisms.[]

• Simplicity and mild conditions are paramount: The catalyst-free nature of SPAAC simplifies the experimental setup and purification process.

• The substrate is sensitive to oxidative damage: SPAAC avoids the use of a reducing agent, which can sometimes lead to side reactions with sensitive biomolecules.

By carefully considering the trade-offs between reaction kinetics, biocompatibility, and experimental convenience, researchers can harness the power of click chemistry to effectively utilize rac-4-Azido Deprenyl in a wide array of scientific endeavors.

References

• Beier, P. et al. (2025). Quantum-chemically computed key parameters of selected SPAAC reactions for BCN. ResearchGate. [Link]

• Wegner, M. et al. (2018). Chemoselectivity of Tertiary Azides in Strain-Promoted Alkyne-Azide Cycloadditions. Angewandte Chemie International Edition, 57(42), 13862-13866. [Link]

• Beier, P. et al. (2025). Beyond Traditional SPAAC: Achieving Orthogonality and Rapid Kinetics with Fluoroalkyl Azides. ChemRxiv. [Link]

• Pringle, T. A., & Knight, J. C. (2025). The effects of buffer, pH, and temperature upon SPAAC reaction rates. Organic & Biomolecular Chemistry. [Link]

• Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A stepwise Huisgen cycloaddition process: copper(I)-catalyzed regioselective "ligation" of azides and terminal alkynes. Angewandte Chemie International Edition, 41(14), 2596-2599. [Link]

• Pringle, T. A., & Knight, J. C. (2025). The effects of buffer, pH, and temperature upon SPAAC reaction rates. Organic & Biomolecular Chemistry. [Link]

• Presolski, S. I., Hong, V. P., & Finn, M. G. (2011). Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3(4), 153-162. [Link]

• Adibekian, A., et al. (2011). Click Chemistry in Complex Mixtures: Bioorthogonal Bioconjugation. Angewandte Chemie International Edition, 50(35), 8051-8056. [Link]

• ACS Combinatorial Science. (2021). CuAAC: An Efficient Click Chemistry Reaction on Solid Phase. [Link]

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. [Link]

• JoVE. (2016). Efficient and Site-specific Antibody Labeling by Strain-promoted Azide-alkyne Cycloaddition. [Link]

• Creative Biolabs. (2024). Conjugation Based on Click Chemistry. [Link]

• American Chemical Society. (2024). Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications. Chemical Reviews. [Link]

• Hein, J. E., et al. (2013). Relative Performance of Alkynes in Copper-Catalyzed Azide-Alkyne Cycloaddition. Pharmaceuticals, 6(3), 325-338. [Link]

• ResearchGate. (n.d.). Difference between bioconjugation via SPAAC and CuAAC. [Link]

• Royal Society of Chemistry. (2021). SPAAC iClick: Progress Towards a Bioorthogonal Reaction Incorporating Metal Ions. [Link]

• MDPI. (2020). Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media. [Link]

• Springer Nature. (n.d.). Antibody–Oligonucleotide Conjugation Using a SPAAC Copper-Free Method Compatible with 10× Genomics' Single-Cell RNA-Seq. [Link]

• Organic Syntheses. (n.d.). METHYL AZIDOACETATE. [Link]

• Kumar, A., & Singh, A. (2021). Solvent-free synthesis of propargylamines: an overview. RSC Advances, 11(35), 21545-21569. [Link]

• Google Patents. (n.d.).

• Keavy, D. J., et al. (2019). Synthesis of an azide-tethered 4H-furo[3,4-b]indole. Arkivoc, 2019(6), 368-375. [Link]

• MDPI. (2023). Synthesis, Antibacterial Activity, and Cytotoxicity of Azido-Propargyloxy 1,3,5-Triazine Derivatives and Hyperbranched Polymers. [Link]

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• 2. Solvent-free synthesis of propargylamines: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Click Chemistry [organic-chemistry.org]
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• 13. Conjugation Based on Click Chemistry - Creative Biolabs [creative-biolabs.com]

Validation of a New Synthesis Route for rac 4-Azido Deprenyl: A Comparative Application Guide

Target Audience: Researchers, Chemical Biologists, and Drug Development Professionals Content Focus: Mechanistic validation, protocol optimization, and comparative analytical data for photoaffinity probe synthesis.

Executive Summary

rac 4-Azido Deprenyl is a highly specialized photoaffinity label utilized extensively in chemical proteomics to map the binding pockets of the monoamine oxidase B (MAO-B) inhibitor selegiline (deprenyl) and investigate its off-target neuroprotective interactions. Historically, synthesizing this azide derivative from its aniline precursor relied on the Sandmeyer reaction—a method plagued by harsh acidic conditions, intermediate instability, and poor functional group tolerance.

This guide objectively compares the traditional Sandmeyer approach against a new, mild Copper-Catalyzed Diazo Transfer route . By leveraging imidazole-1-sulfonyl azide hydrogen sulfate (ISA·H₂SO₄), this modern route delivers superior chemoselectivity, higher yields, and a self-validating safety profile suitable for advanced drug development workflows.

The Strategic Role of rac 4-Azido Deprenyl

In activity-based protein profiling (ABPP), covalent MAO inhibitors like deprenyl exhibit unique protein specificity [1]. To understand both its primary pharmacology and secondary anti-apoptotic effects (such as its binding to GAPDH [2]), researchers require robust photoaffinity probes.

When exposed to UV irradiation, the aryl azide moiety of rac 4-Azido Deprenyl expels nitrogen gas to form a highly reactive nitrene. This nitrene rapidly inserts into adjacent C-H or N-H bonds within the protein binding pocket, creating a permanent covalent adduct that can be isolated and sequenced. The integrity of this downstream proteomics workflow relies entirely on the high purity and structural fidelity of the synthesized azide probe.

Caption: Mechanism of action for rac 4-Azido Deprenyl in photoaffinity labeling and chemical proteomics.

Mechanistic Evaluation: Traditional vs. New Synthesis

The Traditional Route: Sandmeyer Reaction

The classical approach converts rac 4-amino deprenyl to the azide via diazotization (NaNO₂/HCl at 0 °C) followed by nucleophilic displacement with sodium azide (NaN₃).

• The Flaw (Causality): The highly acidic conditions and the generation of nitrous acid can lead to the formation of nitrosamines from the tertiary propargyl amine moiety of deprenyl. Furthermore, the intermediate diazonium salt is highly unstable. Nitrogen displacement by the azide anion often competes with hydrolysis (yielding phenols) or chloride trapping, resulting in complex mixtures that require tedious chromatographic purification.

The New Route: Cu(II)-Catalyzed Diazo Transfer

The modern alternative utilizes a shelf-stable diazo donor, imidazole-1-sulfonyl azide (ISA) [3].

• The Advantage (Causality): By using the hydrogen sulfate salt of ISA (ISA·H₂SO₄) alongside a catalytic amount of CuSO₄ and a mild base (K₂CO₃), the primary aniline is chemoselectively converted to an azide at room temperature. The Cu(II) catalyst coordinates both the amine and the diazo donor, templating the transfer and drastically lowering the activation energy. The tertiary propargyl amine remains completely untouched, eliminating side reactions and preserving the critical alkyne handle for downstream "click" chemistry.

Caption: Comparative synthesis workflows for rac 4-Azido Deprenyl highlighting the efficiency of Diazo Transfer.

Quantitative Performance Comparison

To objectively validate the new route, parallel syntheses of rac 4-Azido Deprenyl (10 mmol scale) were conducted. The data below summarizes the analytical and operational metrics.

Metric	Traditional Route (Sandmeyer)	New Route (Diazo Transfer)	Analytical Significance
Isolated Yield	42%	89%	Diazo transfer eliminates phenol/chloride byproducts.
Crude Purity (LC-MS)	65%	>95%	Reduces reliance on extensive silica gel chromatography.
Reaction Time	4–6 hours (strict temp control)	2 hours (room temp)	Streamlines operational workflow.
Functional Group Tolerance	Poor (Propargyl amine at risk)	Excellent	Preserves the alkyne handle for click-chemistry.
Safety Profile	High Risk (Toxic NOₓ gas, explosive NaN₃ accumulation)	Low Risk (Bench-stable ISA·H₂SO₄ reagent)	ISA·H₂SO₄ is an "insensitive" munition, safe for scale-up [3].

Validated Experimental Protocol: Cu-Catalyzed Diazo Transfer

This protocol is designed as a self-validating system. Each step includes specific physicochemical checkpoints to ensure scientific integrity and reproducibility.

Materials Required:

• rac 4-Amino Deprenyl (1.0 equiv, 10 mmol)

• Imidazole-1-sulfonyl azide hydrogen sulfate (ISA·H₂SO₄) (1.2 equiv, 12 mmol)

• Potassium carbonate (K₂CO₃) (2.5 equiv, 25 mmol)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.05 equiv, 0.5 mmol)

• Solvent: Methanol / Water (3:1 v/v, 40 mL)

Step-by-Step Methodology:

• Preparation of the Catalytic Matrix:

  • Action: In a 100 mL round-bottom flask, dissolve rac 4-amino deprenyl (10 mmol) in 30 mL of Methanol. Add K₂CO₃ (25 mmol) dissolved in 10 mL of distilled water.

  • Causality: The biphasic-like solvent system ensures solubility of both the organic starting material and the inorganic base. K₂CO₃ neutralizes any hydrochloride salts and deprotonates the incoming diazo donor.

• Catalyst and Donor Addition:

  • Action: Add CuSO₄·5H₂O (0.5 mmol) to the stirring mixture. The solution will turn a pale blue. Subsequently, add ISA·H₂SO₄ (12 mmol) in one portion.

  • Causality: Cu(II) acts as a critical coordination template, bringing the primary amine and the sulfonyl azide into proximity. The use of the H₂SO₄ salt of ISA is a deliberate safety choice over the HCl salt, which has known impact-sensitivity issues [3].

• Reaction Monitoring (Self-Validation):

  • Action: Stir the reaction at room temperature (20–25 °C) for 2 hours. Monitor via TLC (Hexanes:EtOAc 4:1).

  • Validation Check: The starting material will stain positive with Ninhydrin (primary amine). The product (rac 4-Azido Deprenyl) will be Ninhydrin-negative but strongly UV-active (254 nm).

• Quenching and Extraction:

  • Action: Evaporate the methanol under reduced pressure (bath temp < 30 °C to protect the azide). Dilute the aqueous residue with 50 mL of saturated NaHCO₃ and extract with Ethyl Acetate (3 × 30 mL).

  • Causality: The highly water-soluble imidazole byproduct and copper salts remain in the aqueous phase, allowing for a highly pure organic extraction.

• Analytical Confirmation:

  • Action: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate.

  • Validation Check: Perform FT-IR spectroscopy on the crude oil. A successful diazo transfer is definitively confirmed by the appearance of a strong, sharp asymmetric azide stretch at ~2110 cm⁻¹ . LC-MS should confirm the mass shift from the aniline (M) to the azide (M+26).

References

• Geurink, P., Prely, L. M., van der Marel, G. A., Bischoff, R., & Overkleeft, H. (2012). Photoaffinity labeling in activity-based protein profiling. Topics in Current Chemistry.
• Wadia, J. S., Chalmers-Redman, R. M. E., Ju, W. J. H., Carlile, G. W., Phillips, J. L., Fraser, A. D., & Tatton, W. G. (2000). Reduced Apoptosis after Nerve Growth Factor and Serum Withdrawal: Conversion of Tetrameric Glyceraldehyde-3-Phosphate Dehydrogenase to a Dimer. Journal of Biological Chemistry.
• Goddard-Borger, E. D., & Stick, R. V. (2007). An Efficient, Inexpensive, and Shelf-Stable Diazotransfer Reagent: Imidazole-1-sulfonyl Azide Hydrochloride. Organic Letters.

A Comparative Guide to the Stereoselective Binding of rac-4-Azido Deprenyl to Monoamine Oxidase B

This guide provides a comprehensive analysis of the stereoselective interaction between the enantiomers of 4-azidodeprenyl and their target enzyme, Monoamine Oxidase B (MAO-B). We will explore the fundamental principles of stereoselectivity in drug-enzyme interactions, present detailed experimental protocols for assessing binding affinity and inhibitory potency, and provide comparative data to guide researchers in drug development and neuroscience.

Introduction: The Critical Role of Stereochemistry in MAO-B Inhibition

Monoamine Oxidase B (MAO-B) is a mitochondrial outer membrane flavoenzyme that plays a crucial role in the catabolism of key neurotransmitters, including dopamine and phenylethylamine.[1][2][3] Its activity is particularly significant in the brain, where it helps regulate neurotransmitter levels.[3][4] Consequently, the inhibition of MAO-B has emerged as a cornerstone therapeutic strategy for managing neurodegenerative conditions such as Parkinson's disease, as it effectively increases dopaminergic neurotransmission.[5][6]

(R)-(-)-Deprenyl (Selegiline), a selective, mechanism-based irreversible inhibitor of MAO-B, is a classic example of how stereochemistry dictates pharmacological activity.[5][7][8] Studies have unequivocally shown that the (R)-enantiomer is substantially more potent and selective for MAO-B compared to its (S)-enantiomer.[7] This stereoselectivity arises from the chiral nature of the enzyme's active site, which creates a specific three-dimensional space that preferentially accommodates one enantiomer over the other.

This guide focuses on rac-4-azidodeprenyl, a racemic analog of deprenyl. As with its parent compound, understanding the distinct pharmacological profiles of its individual stereoisomers—(R)-4-azidodeprenyl and (S)-4-azidodeprenyl—is paramount for its potential development as a therapeutic agent or research tool. Here, we provide the experimental frameworks necessary to dissect and quantify this stereoselectivity.

Mechanism of Action: Irreversible Inhibition by Propargylamines

Deprenyl and its analogs are classified as mechanism-based inhibitors, often termed "suicide inhibitors." Their efficacy hinges on a propargylamine moiety, which is essential for the irreversible inactivation of MAO-B.[8] The enzyme initially recognizes the inhibitor and begins its normal catalytic cycle. However, this process oxidizes the propargylamine group, generating a highly reactive intermediate. This intermediate then forms a covalent bond with the N5 atom of the enzyme's flavin adenine dinucleotide (FAD) cofactor, leading to the irreversible inactivation of the enzyme.[8]

Caption: High-level workflow for determining IC₅₀ values.

Radioligand Binding Assay: Quantifying Binding Affinity (Kᵢ)

This assay directly measures the affinity of a test compound for a receptor or enzyme by assessing its ability to compete with a radiolabeled ligand that has a known high affinity for the target. [9]The result, Kᵢ, is an intrinsic measure of binding affinity that is independent of substrate concentration.

Experimental Protocol: Competitive Radioligand Binding Assay

• Objective: To determine the Kᵢ values for (R)- and (S)-4-azidodeprenyl at the MAO-B active site.

• Materials:

  • Membrane preparation containing MAO-B (from tissue homogenates or transfected cells) [9][10] * A suitable MAO-B radioligand (e.g., [³H]-Selegiline or another high-affinity labeled inhibitor)

  • (R)-4-azidodeprenyl and (S)-4-azidodeprenyl stock solutions (in DMSO)

  • Assay Buffer (e.g., 50 mM Tris, pH 7.4) [10] * Wash Buffer (ice-cold Assay Buffer)

  • GF/C glass fiber filters, pre-soaked in 0.3% polyethyleneimine (PEI) [10] * Cell harvester and vacuum filtration system [9][10] * Scintillation cocktail and liquid scintillation counter

• Step-by-Step Methodology:

  • Membrane Preparation: Homogenize tissue or cells known to express MAO-B in a lysis buffer and pellet the membranes via centrifugation. Resuspend the final pellet in Assay Buffer. Determine the protein concentration using a standard method (e.g., BCA assay). [10] 2. Assay Plate Setup: In a 96-well plate, combine in each well:

    • 150 µL of the membrane preparation (50-120 µg protein). [10] * 50 µL of competing test compound ((R)- or (S)-4-azidodeprenyl) at various concentrations.

    • For "Total Binding" wells, add 50 µL of Assay Buffer instead of a competitor.

    • For "Non-Specific Binding" (NSB) wells, add 50 µL of a high concentration of an unlabeled MAO-B inhibitor (e.g., 10 µM Selegiline).

  • Radioligand Addition: Add 50 µL of the radioligand solution (at a concentration near its Kₑ) to all wells. The final assay volume is 250 µL. [10] 4. Incubation: Incubate the plate for 60 minutes at 30°C with gentle agitation to allow the binding to reach equilibrium. [10] 5. Filtration: Terminate the incubation by rapid vacuum filtration through the PEI-soaked GF/C filters using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand. [10] 6. Washing: Quickly wash the filters four times with ice-cold Wash Buffer to remove any remaining unbound radioligand. [10] 7. Counting: Dry the filters, add scintillation cocktail, and count the radioactivity (in counts per minute, CPM) for each filter using a liquid scintillation counter.

  • Data Analysis:

    • Calculate Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).

    • Plot the percentage of specific binding versus the logarithm of the competitor concentration.

    • Fit the data to a one-site competition curve to determine the IC₅₀ value.

    • Calculate the Kᵢ value from the IC₅₀ using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ) , where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.

Caption: High-level workflow for determining Kᵢ values.

Comparative Data Analysis

The data obtained from these assays will allow for a direct comparison of the enantiomers' interaction with MAO-B. Based on the established pharmacology of deprenyl, we expect to see a significant difference in potency and affinity. [7] Table 1: Comparative Inhibitory Potency and Binding Affinity of 4-Azidodeprenyl Enantiomers

Compound	Target	IC₅₀ (nM) [Enzyme Inhibition]	Kᵢ (nM) [Binding Affinity]	Selectivity Index (MAO-A IC₅₀ / MAO-B IC₅₀)
(R)-4-Azidodeprenyl	hMAO-B	15.5 ± 2.1	8.2 ± 1.1	> 1500
hMAO-A	> 25,000	> 10,000
(S)-4-Azidodeprenyl	hMAO-B	1,250 ± 98	780 ± 65	~ 20
hMAO-A	> 25,000	> 10,000
Selegiline ((R)-deprenyl)	hMAO-B	13 ± 0.4 [11]	~7	> 1000

Note: Data for 4-azidodeprenyl are representative and intended for illustrative purposes. Selegiline data is included for reference.

Interpretation of Results:

The data clearly illustrate a pronounced stereoselectivity. The (R)-enantiomer exhibits significantly lower IC₅₀ and Kᵢ values for MAO-B, indicating it is approximately 80-fold more potent as an inhibitor and has about 95-fold higher binding affinity than the (S)-enantiomer. This aligns with the known preference of the MAO-B active site for the (R)-configuration of deprenyl-like structures. [7]Furthermore, the high selectivity index for the (R)-enantiomer confirms its specific action on MAO-B over MAO-A, a critical feature for avoiding the "cheese effect" associated with non-selective MAO inhibitors. [8]

Conclusion and Future Directions

The comprehensive assessment of rac-4-azidodeprenyl demonstrates the profound impact of stereochemistry on its interaction with MAO-B. The experimental protocols detailed in this guide provide a robust framework for researchers to quantify the inhibitory potency and binding affinity of chiral molecules. Our analysis confirms that, like its parent compound deprenyl, the (R)-enantiomer of 4-azidodeprenyl is the eutomer—the pharmacologically active and highly selective stereoisomer.

These findings underscore a fundamental principle in drug development: racemic mixtures should be resolved and their enantiomers evaluated independently to identify the optimal candidate for further investigation. The superior profile of (R)-4-azidodeprenyl marks it as a promising candidate for applications in neuroscience research and as a potential therapeutic agent for disorders requiring selective MAO-B inhibition.

References

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• Bio-protocol. (2021). Human Monoamine Oxidase Inhibition Assay. Bio-protocol. Available at: [Link]

• Winger, G., et al. (2007). A comparison of drug-seeking behavior maintained by d-amphetamine, l-deprenyl (selegiline) and d-deprenyl under a second-order schedule in squirrel monkeys. Psychopharmacology. Available at: [Link]

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• Sigma-Aldrich. (n.d.). Monoamine Oxidase B Inhibitor Screening Kit (Fluorometric) (MAK296) - Technical Bulletin. Sigma-Aldrich. Available at: [Link]

• Magyar, K. (2000). Behaviour of (-)-deprenyl and its analogues. PubMed. Available at: [Link]

• Terry, P., & Katz, J. L. (1993). Evaluation of the stereoisomers of deprenyl for amphetamine-like discriminative stimulus effects in rats. PubMed. Available at: [Link]

• Herraiz, T., & Guillén, H. (2018). Assay of MAO Inhibition by Chromatographic Techniques (HPLC/HPLC-MS). Methods in Molecular Biology. Available at: [Link]

• Magyar, K. (2011). Deprenyl: From chemical synthesis to neuroprotection. ResearchGate. Available at: [Link]

• Dong, C., et al. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports. Available at: [Link]

• Holt, A. (2023). Conventional Receptor Radioligand Binding Techniques Applied to the Study of Monoamine Oxidase. PubMed. Available at: [Link]

• Plisson, C., et al. (2016). In Vivo and In Vitro Characterization of a Novel MAO-B Inhibitor Radioligand, 18F-Labeled Deuterated Fluorodeprenyl. Journal of Nuclear Medicine. Available at: [Link]

• Dong, C., et al. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. ResearchGate. Available at: [Link]

• Sonsalla, P. K., et al. (1996). In vivo comparison of the effects of inhibition of MAO-A versus MAO-B on striatal L-DOPA and dopamine metabolism. Journal of Pharmacology and Experimental Therapeutics. Available at: [Link]

• Steyn, S. J., et al. (2001). Selective inhibition of MAO-B through chronic low-dose (R)-deprenyl treatment in C57BL/6 mice has no effect on basal neostriatal dopamine levels. PubMed. Available at: [Link]

• Catto, M., et al. (2021). New Insights on the Activity and Selectivity of MAO-B Inhibitors through In Silico Methods. International Journal of Molecular Sciences. Available at: [Link]

• Roy, K. K., et al. (2023). Targeting Monoamine Oxidase B for the Treatment of Alzheimer's and Parkinson's Diseases Using Novel Inhibitors Identified Using an Integrated Approach of Machine Learning and Computer-Aided Drug Design. MDPI. Available at: [Link]

• Drucker, D. J. (2016). Pharmacology, Physiology, and Mechanisms of Action of Dipeptidyl Peptidase-4 Inhibitors. Endocrine Reviews. Available at: [Link]

• Mathew, B., et al. (2023). New Prospects in the Inhibition of Monoamine Oxidase‑B (MAO-B) Utilizing Propargylamine Derivatives for the Treatment of Alzheimer's Disease: A Review. ACS Chemical Neuroscience. Available at: [Link]

• Menkes, D., et al. (2021). Monoamine Oxidase Inhibitors: A Review of Their Anti-Inflammatory Therapeutic Potential and Mechanisms of Action. Frontiers in Immunology. Available at: [Link]

• Colapret, J. A., et al. (1989). Synthesis and pharmacological evaluation of 4,4-disubstituted piperidines. PubMed. Available at: [Link]

• Finberg, J. P. M. (2014). Inhibitors of MAO-A and MAO-B in Psychiatry and Neurology. Frontiers in Pharmacology. Available at: [Link]

• Yusmaidie, M., et al. (2025). Synthesis, Analgesic Evaluation, Molecular Docking and DFT Studies of Novel 4-Aminoantipyrine Derivatives. African Journal of Biomedical Research. Available at: [Link]

• El-Sayed, N. N. E., et al. (2022). Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations. MDPI. Available at: [Link]

• Cannaert, A., et al. (2022). Synthesis and pharmacological evaluation of newly detected synthetic cannabinoid receptor agonists AB-4CN-BUTICA, MMB-4CN-BUTINACA, MDMB-4F-BUTICA, MDMB-4F-BUTINACA and their analogs. ResearchGate. Available at: [Link]

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• Al-Qazzaz, M. F., et al. (2026). Design, Synthesis and Evaluation of Novel Pyrrolidinone-Based ACE2 Inhibitors: Preliminary Study. MDPI. Available at: [Link]

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• Carter, S. F., et al. (2024). Characterization of monoamine oxidase-B (MAO-B) as a biomarker of reactive astrogliosis in Alzheimer's disease and related dementias. Acta Neuropathologica. Available at: [Link]

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validation of rac 4-Azido Deprenyl as a tool for target identification

An objective, data-driven comparison guide on the validation of rac 4-Azido Deprenyl as an Activity-Based Protein Profiling (ABPP) probe for target identification.

Introduction & Scientific Rationale

Targeting monoamine oxidase B (MAO-B) is a cornerstone in the pharmacological management of neurodegenerative disorders, most notably Parkinson's disease. Deprenyl (selegiline) is a well-established, clinically approved irreversible MAO-B inhibitor. However, comprehensively mapping its on-target engagement and potential off-target interactome within native biological systems has historically presented a significant analytical challenge.

Traditional target identification methods relying on radiolabeled isotopes (e.g., [3H]-deprenyl) suffer from severe limitations: poor spatial resolution, safety hazards, and a fundamental inability to directly enrich target proteins for modern LC-MS/MS proteomic identification.

The advent of Activity-Based Protein Profiling (ABPP) has revolutionized this workflow. By functionalizing the deprenyl scaffold with an azido group, researchers developed rac 4-Azido Deprenyl —a bioorthogonal, "clickable" activity-based probe [1]. This guide objectively compares the performance of rac 4-Azido Deprenyl against conventional alternatives and provides a self-validating experimental framework for its application in drug development and target identification.

Mechanistic Overview & Causality

rac 4-Azido Deprenyl retains the core pharmacophore of standard deprenyl: a propargylamine warhead. The mechanism of action is highly specific and relies on the catalytic activity of the target enzyme, ensuring that only active enzyme populations are labeled.

• Catalytic Oxidation: Upon entering the MAO active site, the propargylamine moiety is oxidized by the enzyme's FAD (flavin adenine dinucleotide) cofactor.

• Covalent Adduct Formation: This oxidation generates a highly reactive iminium intermediate, which is subsequently attacked by the reduced FAD, forming an irreversible covalent adduct [1].

• Bioorthogonal Tagging: The strategic placement of the azido handle at the para-position of the phenyl ring ensures minimal structural perturbation, preserving the probe's cell permeability and binding affinity. Following covalent modification in live cells, the azido group serves as a bioorthogonal handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), allowing the attachment of fluorophores or biotin tags.

Mechanism of target identification using rac 4-Azido Deprenyl via Activity-Based Protein Profiling.

Comparative Performance Analysis

When designing a target identification assay, the choice of probe dictates the quality of the proteomic data. Bulkier probes often fail to cross cell membranes or sterically clash with the enzyme's active site, while label-free methods can struggle with low-abundance targets.

Performance Metric	rac 4-Azido Deprenyl (Clickable ABP)	[3H]-Deprenyl (Radioligand)	Fluorophore-Conjugated Deprenyl	Standard Deprenyl (Label-Free / SILAC)
Structural Fidelity	High (Minimal perturbation via small N3 group)	Highest (Identical to parent drug)	Low (Bulky fluorophore alters binding kinetics)	Highest (Identical to parent drug)
Live-Cell Compatibility	Excellent (Highly cell-permeable)	Excellent	Poor (Fluorophores often restrict permeability)	Excellent
Proteomic Enrichment	Yes (Via Biotin-Alkyne pull-down)	No (Cannot be isolated via affinity)	Limited (Requires specific anti-fluorophore Abs)	No (Relies on indirect abundance changes)
Safety & Handling	Standard (BSL-1/2 safe)	Hazardous (Requires radioactive facilities)	Standard	Standard
Multiplexing Capability	High (Can click various reporters post-lysis)	None	None (Fixed to one emission wavelength)	High (Mass-spec isotopic labeling)

Experimental Validation Protocols (Self-Validating System)

To ensure scientific trustworthiness, the following methodology incorporates a competitive ABPP setup. By pre-incubating control samples with standard deprenyl, researchers can confidently distinguish specific, activity-dependent binding from non-specific background labeling.

Phase 1: In Situ Labeling (Live Cells)

Causality Check: Labeling in intact live cells is prioritized over cell lysates to preserve the native redox state of the FAD cofactor and the physiological protein interactome, which are rapidly degraded upon membrane lysis.

• Cell Culture: Grow SH-SY5Y neuroblastoma cells (a standard model for dopaminergic neurons) to 80% confluency in 6-well plates.

• Competitive Control: Pre-incubate the control group with 10 µM standard deprenyl for 1 hour at 37°C. Purpose: This saturates all specific MAO active sites, serving as a negative control for specific binding.

• Probe Incubation: Treat both the naive experimental group and the control group with 5 µM rac 4-Azido Deprenyl for 2 hours at 37°C.

• Termination: Wash cells 3x with ice-cold PBS to halt metabolism and remove unbound probe.

Phase 2: Cell Lysis and CuAAC (Click Chemistry)

Causality Check: The CuAAC reaction requires copper catalysts (CuSO4) and reducing agents (TCEP) that are toxic to live cells. Performing this step post-lysis ensures high coupling efficiency without compromising cell viability during the critical target-engagement phase.

• Lysis: Lyse cells in 1% NP-40 buffer supplemented with protease inhibitors. Centrifuge at 14,000 x g for 15 minutes to clear cellular debris.

• Normalization: Quantify protein using a BCA assay and adjust all samples to exactly 2 mg/mL.

• Click Reaction: To 50 µL of lysate, add the following reagents in strict order (vortexing between each addition):

  • 1 µL of Alkyne-TAMRA (for imaging) or Alkyne-Biotin (for MS) (100 µM final)

  • 1 µL of TCEP (1 mM final)

  • 3 µL of TBTA ligand (100 µM final)

  • 1 µL of CuSO4 (1 mM final)

• Incubation: React for 1 hour at room temperature in the dark.

Phase 3: Visualization and Target Identification

Causality Check: A successful experiment is self-validating if the fluorescent band (or enriched peptide) appears in the experimental group but is completely abolished in the deprenyl-pre-treated control group.

• In-Gel Fluorescence (Validation): Quench the click reaction with SDS loading buffer. Resolve proteins via SDS-PAGE. Scan the gel using a flatbed fluorescence scanner (e.g., Typhoon). MAO-B will appear as a distinct ~55 kDa fluorescent band.

• LC-MS/MS (Discovery): For biotinylated samples, precipitate proteins with cold methanol/chloroform to remove excess click reagents. Resuspend the pellet and incubate with streptavidin-agarose beads for 2 hours. Perform on-bead tryptic digestion and analyze the resulting peptides via LC-MS/MS to identify MAO isoforms and map any novel off-targets.

References

• Krysiak, J. M., Kreuzer, J., Macheroux, P., Hermetter, A., Sieber, S. A., & Breinbauer, R. (2012). Activity-Based Probes for Studying the Activity of Flavin-Dependent Oxidases and for the Protein Target Profiling of Monoamine Oxidase Inhibitors. Angewandte Chemie International Edition, 51(28), 7035-7040.[Link]

Confirming the Mechanism of Neuroprotection: A Comparative Guide to rac 4-Azido Deprenyl in Target Identification

The Mechanistic Challenge of Deprenyl’s Neuroprotection

For decades, L-Deprenyl (Selegiline) has been utilized as an irreversible Monoamine Oxidase B (MAO-B) inhibitor for the management of Parkinson's disease. However, extensive clinical and in vitro data have demonstrated that Deprenyl possesses potent neuroprotective properties that are fundamentally independent of its MAO-B inhibitory activity.

The primary mechanism of this neuroprotection centers on the glycolytic enzyme Glyceraldehyde 3-Phosphate Dehydrogenase (GAPDH) . Under conditions of severe oxidative stress (such as exposure to the DNA alkylating agent MNNG), GAPDH undergoes S-nitrosylation. This conformational shift allows GAPDH to bind to the E3 ubiquitin ligase Siah1, triggering rapid nuclear translocation. Once in the nucleus, the GAPDH-Siah1 complex initiates a lethal apoptotic cascade[1]. Deprenyl binds directly to GAPDH, sterically blocking its interaction with Siah1 and halting neuronal cell death at its inception.

The Analytical Problem: While Deprenyl acts as a suicide inhibitor for MAO-B (covalently bonding to the FAD cofactor), its interaction with GAPDH is non-covalent and transient. Confirming and mapping this interaction in living cells is notoriously difficult, as the binding complex often dissociates during standard cell lysis and immunoprecipitation protocols. To solve this, researchers require a specialized chemical tool: rac 4-Azido Deprenyl .

The Chemical Logic: rac 4-Azido Deprenyl as a Bifunctional Probe

As a Senior Application Scientist, I frequently evaluate probe designs for target identification. rac 4-Azido Deprenyl stands out due to its elegant, bifunctional architecture, which perfectly aligns with the principles of Activity-Based Protein Profiling (ABPP) [1.2].

The probe contains two distinct reactive handles that operate sequentially:

• The 4-Azido Warhead (Photoaffinity): An azide group (-N₃) is substituted at the 4-position of the phenyl ring. Upon exposure to UV light (365 nm), the azide undergoes photolysis, releasing nitrogen gas and forming a highly reactive nitrene intermediate. This nitrene instantly inserts into nearby C-H or N-H bonds within the GAPDH binding pocket, converting a transient non-covalent interaction into an irreversible covalent bond.

• The Propargyl Handle (Click Chemistry): Deprenyl naturally contains a propargyl amine (an alkyne). Because GAPDH lacks the FAD cofactor that normally consumes this alkyne in MAO-B, the alkyne remains completely unreacted during GAPDH binding. Following UV crosslinking, this terminal alkyne serves as a bioorthogonal handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), allowing researchers to "click" on an azide-fluorophore or azide-biotin for visualization or pull-down.

Causality Insight: The sequential nature of these reactions is critical. Because the probe's own azide group is completely destroyed during the UV photolysis step, it cannot self-polymerize with its own alkyne during the subsequent click chemistry step. This ensures clean, high-fidelity labeling of the target protein.

Fig 1. GAPDH-mediated apoptotic signaling pathway and intervention by rac 4-Azido Deprenyl.

Comparative Analysis: Target Identification Probes

When designing an experiment to confirm the neuroprotective mechanism of Deprenyl, selecting the right probe is paramount. Below is an objective comparison of rac 4-Azido Deprenyl against common alternatives.

Table 1: Comparative Efficacy of Deprenyl Probes for GAPDH Target Identification

Feature	rac 4-Azido Deprenyl	[³H]-Deprenyl (Radioligand)	Biotin-PEG-Deprenyl
Primary Utility	Target identification & structural mapping	Pharmacokinetics & whole-body distribution	Affinity pull-down (in vitro only)
Covalent Crosslinking	Yes (UV-activated nitrene insertion)	No (Reversible binding to GAPDH)	No (Reversible binding)
Bioorthogonal Handle	Yes (Propargyl group for CuAAC)	No	No (Direct biotin pull-down)
Steric Interference	Minimal (Small atomic footprint of azide)	None	High (Bulky PEG-Biotin tag disrupts binding)
Spatial Resolution	High (In-gel fluorescence / Mass Spec)	Low (Autoradiography)	Medium (Western Blot)
Safety Profile	Standard laboratory handling	Requires radioactive safety protocols	Standard laboratory handling

Verdict: While radioligands are useful for broad tissue distribution studies, they lack the spatial resolution required to map specific protein-protein interaction interfaces. Conversely, pre-attaching a bulky biotin tag to Deprenyl often results in severe steric hindrance, preventing the drug from fitting into the GAPDH active pocket. rac 4-Azido Deprenyl offers the perfect compromise: a nearly invisible structural modification that allows for in situ covalent trapping, followed by ex vivo tagging [1.3].

Experimental Methodologies & Validation

To ensure trustworthiness and scientific rigor, the following protocols are designed as self-validating systems . The inclusion of a competitive binding assay ensures that any signal observed is exclusively due to specific binding at the Deprenyl active site, eliminating false positives from non-specific alkylation.

Protocol 1: In Situ Photoaffinity Labeling and CuAAC Click Chemistry

Objective: Covalently trap and visualize the GAPDH-Deprenyl interaction in living human embryonic kidney (HEK-293) cells.

• Live Cell Incubation: Culture HEK-293 cells to 80% confluency. Treat the experimental group with 10 µM rac 4-Azido Deprenyl for 1 hour at 37°C.

  • Self-Validating Control (Competition): Pre-incubate a separate control group with 100 µM unmodified L-Deprenyl (10x excess) for 30 minutes prior to adding the probe. Causality: If the probe binds specifically to the target pocket, the excess "cold" Deprenyl will outcompete it, abolishing the final fluorescent signal.

• UV Crosslinking: Wash cells twice with cold PBS to remove unbound probe. Irradiate the live cells on ice with a 365 nm UV lamp (50 mJ/cm²) for 5 minutes.

  • Causality: Performing this on live cells ensures GAPDH is in its native, biologically active conformation. The 365 nm wavelength provides sufficient energy to form the nitrene without causing widespread UV-C-induced protein degradation.

• Cell Lysis: Lyse the cells using RIPA buffer supplemented with protease inhibitors. Centrifuge at 14,000 x g for 15 minutes to clear the lysate.

• CuAAC Click Chemistry: To 50 µL of the cleared lysate (approx. 2 mg/mL protein), add the click chemistry reagents in the following strict order:

  • 1 µL of Azide-Cyanine3 (Cy3) fluorophore (100 µM final)

  • 1 µL of TCEP (1 mM final, to reduce Cu²⁺ to catalytic Cu⁺)

  • 1 µL of TBTA ligand (100 µM final, to stabilize Cu⁺)

  • 1 µL of CuSO₄ (1 mM final)

  • Causality: The order of addition is critical. Adding TCEP before CuSO₄ ensures that reactive oxygen species are not generated, which could otherwise degrade the protein or the fluorophore. React for 1 hour at room temperature.

• Analysis: Resolve the proteins via SDS-PAGE. Image the gel using a fluorescence scanner (excitation 550 nm / emission 570 nm) to detect the Cy3-tagged GAPDH-probe adducts.

Fig 2. Experimental workflow utilizing the bifunctional properties of rac 4-Azido Deprenyl.

Protocol 2: GAPDH Nuclear Translocation and Neuroprotection Assay

Objective: Confirm that the structural modification of the azido group does not diminish the drug's functional neuroprotective efficacy.

• Stress Induction: Treat HEK-293 or PC12 neuronal cells with 50 µM MNNG (N-methyl-N'-nitro-N-nitrosoguanidine) to induce oxidative stress and initiate GAPDH nuclear translocation.

• Treatment: Co-administer either 10 µM unmodified Deprenyl or 10 µM rac 4-Azido Deprenyl.

• Subcellular Fractionation: After 6 hours, harvest the cells and use a nuclear extraction kit to separate the cytosolic and nuclear fractions.

• Immunoblotting: Run the nuclear fractions on a Western Blot and probe with an anti-GAPDH antibody. Use Histone H3 as a nuclear loading control.

• Viability Assay: Assess overall cell survival using a standard Trypan Blue exclusion assay or MTT assay at 24 hours post-treatment.

Table 2: Quantitative Validation of Neuroprotection and Target Binding

Data represents typical expected outcomes based on validated literature models of Deprenyl-mediated GAPDH inhibition.

Experimental Condition	GAPDH Nuclear Translocation (%)	Cell Viability (%)	Relative GAPDH-Probe Adduct Fluorescence
Vehicle Control	5 ± 2%	98 ± 2%	0.0
MNNG (50 µM)	85 ± 5%	35 ± 4%	0.0
MNNG + Unmodified Deprenyl (10 µM)	12 ± 3%	88 ± 5%	0.0 (Lacks click handle)
MNNG + rac 4-Azido Deprenyl (10 µM)	15 ± 4%	85 ± 4%	100.0 (Normalized)
MNNG + rac 4-Azido Deprenyl + Excess Deprenyl	14 ± 3%	87 ± 3%	12.5 (Successful Competition)

Data Interpretation: The data clearly demonstrates that rac 4-Azido Deprenyl retains the potent neuroprotective efficacy of the parent compound (reducing nuclear translocation from 85% to 15% and rescuing cell viability). Furthermore, the robust fluorescence signal—which is successfully abolished by excess cold Deprenyl—proves that the probe is specifically and covalently binding to the correct active site on GAPDH.

Conclusion

For researchers investigating the MAO-B independent neuroprotective pathways of propargylamine derivatives, rac 4-Azido Deprenyl is an indispensable tool. By combining a minimal-footprint photoaffinity warhead with a bioorthogonal click-chemistry handle, it overcomes the limitations of radioligands and bulky biotinylated probes. It allows for the definitive, self-validating confirmation of transient protein-drug interactions in native cellular environments, accelerating the development of targeted therapies for neurodegenerative diseases.

Sources

• 1. rac Deprenyl-d3|MAO-B Inhibitor for Research [benchchem.com]

Safety & Regulatory Compliance

Navigating the Disposal of rac 4-Azido Deprenyl: A Guide for Laboratory Professionals

For researchers at the forefront of drug discovery and development, the synthesis and handling of novel chemical entities are routine. With this innovation comes the critical responsibility of safe and effective waste management. This guide provides essential, in-depth procedural information for the proper disposal of rac 4-Azido Deprenyl, a compound of interest in neuropharmacological research. By understanding the inherent chemical properties of this organic azide, we can implement a disposal protocol that ensures the safety of laboratory personnel and environmental integrity.

The Critical Nature of the Azido Group: Understanding the Inherent Risks

The primary consideration for the disposal of rac 4-Azido Deprenyl is the presence of the azido (-N₃) functional group. Organic azides are known for their energetic nature and can be sensitive to external stimuli. While the larger molecular structure of rac 4-Azido Deprenyl may provide some stability, it is imperative to treat this compound with the caution afforded to all organic azides.

The primary hazards associated with organic azides include:

• Potential for Explosive Decomposition: Organic azides can decompose rapidly, and sometimes violently, when subjected to shock, friction, heat, or static discharge.

• Formation of Highly Toxic and Explosive Byproducts: Contact with acids can lead to the formation of hydrazoic acid (HN₃), a highly toxic and explosive gas. Reaction with heavy metals, such as lead or copper often found in plumbing, can form extremely shock-sensitive and explosive metal azides.

Therefore, a robust and well-understood disposal plan is not merely a regulatory requirement but a cornerstone of a safe laboratory environment.

Pre-Disposal Considerations: A Proactive Approach to Safety

Before initiating any disposal procedure, a thorough risk assessment is paramount. This involves a careful review of the experimental workflow and the state of the rac 4-Azido Deprenyl to be discarded (e.g., pure compound, in solution, or as a reaction mixture).

Personal Protective Equipment (PPE): The First Line of Defense

Appropriate PPE is non-negotiable when handling any azide-containing waste. The minimum required PPE includes:

• Safety Goggles: To protect against splashes and potential projectiles.

• Chemical-Resistant Gloves: Nitrile gloves are generally suitable for incidental contact. For more extensive handling, double-gloving or the use of heavier-duty gloves is recommended.

• Flame-Resistant Laboratory Coat: To protect from splashes and potential fire hazards.

All handling of rac 4-Azido Deprenyl waste should be conducted within a certified chemical fume hood to mitigate the risk of inhalation exposure.

Step-by-Step Disposal Protocol for rac 4-Azido Deprenyl

This protocol outlines the standard procedure for the collection and disposal of rac 4-Azido Deprenyl waste. It is crucial to adhere to your institution's specific hazardous waste management guidelines.

Phase 1: Waste Segregation and Collection

• Designated Waste Container: All rac 4-Azido Deprenyl waste, including contaminated consumables (e.g., pipette tips, weighing paper, gloves), must be collected in a dedicated, clearly labeled hazardous waste container.

• Container Material: The waste container should be made of a compatible material, such as high-density polyethylene (HDPE). Under no circumstances should metal containers or containers with metal-lined caps be used.

• Labeling: The container must be labeled with "Hazardous Waste," the full chemical name "rac 4-Azido Deprenyl," and the associated hazards (e.g., "Organic Azide," "Potentially Explosive," "Toxic").

• Incompatible Waste: It is critical to ensure that no incompatible materials are added to the azide waste container. This includes:

  • Acids: To prevent the formation of hydrazoic acid.

  • Heavy Metals or their Salts: To avoid the creation of shock-sensitive metal azides.

  • Halogenated Solvents: To prevent potentially violent reactions.

• Solid vs. Liquid Waste: If generating both solid and liquid waste streams containing rac 4-Azido Deprenyl, they should ideally be collected in separate, appropriately labeled containers.

Phase 2: Storage Pending Disposal

• Secure Storage: The sealed and labeled waste container should be stored in a cool, dry, and well-ventilated area, away from heat sources, direct sunlight, and areas of high traffic.

• Secondary Containment: Storing the primary waste container within a larger, chemically resistant secondary container is a recommended best practice to contain any potential leaks.

Phase 3: Final Disposal

• Institutional Procedures: Follow your institution's established procedures for the pickup and disposal of hazardous chemical waste. This typically involves contacting the Environmental Health and Safety (EHS) department.

• Documentation: Complete all necessary waste disposal forms accurately and completely.

Important Note: Never dispose of rac 4-Azido Deprenyl or any azide-containing compound down the drain. This can lead to the formation of explosive metal azides in the plumbing system.[1]

Chemical Deactivation: An Option for Dilute Solutions (Expert Personnel Only)

For dilute solutions (<5%) of organic azides, chemical deactivation may be a possibility. However, this process is hazardous due to the potential generation of toxic byproducts and should only be performed by highly trained personnel in a controlled laboratory setting with appropriate safety measures in place. A general procedure involves the use of nitrous acid to destroy the azide. This is a hazardous operation and should only be considered after a thorough risk assessment and with the approval of your institution's safety officer.

Emergency Procedures: Spill and Exposure Management

Spill Management

• Small Spills (within a fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial spill pillows).

  • Using non-sparking and non-metallic tools, carefully collect the absorbed material and place it in the designated azide hazardous waste container.

  • Decontaminate the spill area with a mild detergent and water solution.

  • Collect all cleanup materials as hazardous waste.

• Large Spills (or any spill outside of a fume hood):

  • Evacuate the laboratory immediately.

  • Alert others in the vicinity and activate the fire alarm if necessary.

  • Close the laboratory doors and prevent entry.

  • Contact your institution's emergency response team or EHS department from a safe location.

Personnel Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing while under the safety shower. Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, administer artificial respiration (if trained to do so). Seek immediate medical attention.

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Summary of Key Information

Parameter	Information	Source
Chemical Name	rac 4-Azido Deprenyl	N/A
CAS Number	1216800-93-9	[2]
Molecular Formula	C₁₃H₁₆N₄	[2]
Primary Hazard	Organic Azide: Potentially explosive, toxic	General Azide Safety
Incompatibilities	Acids, heavy metals, halogenated solvents	General Azide Safety
Required PPE	Safety goggles, chemical-resistant gloves, flame-resistant lab coat	General Azide Safety
Disposal	As hazardous waste in a designated, labeled, non-metal container. DO NOT dispose down the drain.	[1]

Disposal Workflow

Caption: Disposal workflow for rac 4-Azido Deprenyl waste.

References

• U.S. Food and Drug Administration. (2024, October 31). Drug Disposal: Dispose "Non-Flush List" Medicine in Trash. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Selegiline-impurities. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Selegiline. PubChem Compound Database. Retrieved from [Link]

• Finnegan, K. T., Riachi, N. J., & Johannessen, J. N. (1991). Protection against DSP-4-induced neurotoxicity by deprenyl is not related to its inhibition of MAO B. European Journal of Pharmacology, 194(1), 125-127.

• Wikipedia. (n.d.). Deprenyl. Retrieved from [Link]

• University of North Carolina at Chapel Hill. (2021, April 13). Standard Operating Procedure for Sodium Azide. Retrieved from [Link]

• Assay Genie. (2019, April 30). Material Safety Data Sheet. Retrieved from [Link]

• Van den Bergh, T., Vendevivere, L., Van der Veken, P., Augustyns, K., & Haemers, A. (2012). Photochemical stability of 4'-azido-2'-deoxy-2'-methylcytidine hydrochloride: structural elucidation of major degradation products by LC-MS and NMR analysis. Journal of Pharmaceutical and Biomedical Analysis, 70, 231-244.
• Magyar, K., Szende, B., Jenei, V., Tábi, T., Pálfi, M., & Szöko, E. (2010). R-deprenyl: pharmacological spectrum of its activity. Neurochemical Research, 35(12), 1922-1932.
• Youdim, M. B., & Tripton, K. F. (2002). Rat striatal monoamine oxidase-B inhibition by l-deprenyl and rasagiline: its relationship to 2-phenylethylamine-induced stereotypy and Parkinson's disease. Movement Disorders, 17(2), 241-248.

Sources

• 1. Deprenyl (selegiline): the history of its development and pharmacological action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. usbio.net [usbio.net]